1-Ethynyl-4-(2,2,2-trifluoro-ethoxy)-benzene

Core Science & Biosynthesis

Technical Guide: Para-Substituted Trifluoroethoxy Benzene Building Blocks

Executive Summary

In modern medicinal chemistry, the 2,2,2-trifluoroethoxy group (

) represents a strategic bioisostere for the methoxy group.[1][2] Unlike the chemically labile methoxy or the highly lipophilic trifluoromethoxy ( ) group, the trifluoroethoxy moiety offers a unique "Goldilocks" zone: it provides metabolic stability against O-dealkylation while maintaining a moderate lipophilic profile that aids blood-brain barrier (BBB) penetration without compromising aqueous solubility to the extent of perfluorinated chains.[2]

This guide focuses on the design, synthesis, and application of para-substituted trifluoroethoxy benzene building blocks—a critical structural motif found in Class IC antiarrhythmics (e.g., Flecainide) and emerging central nervous system (CNS) agents.[1]

Part 1: The Fluorine Effect & Physicochemical Profile

The "Magic Methyl" vs. The "Shielded Ethyl"

Replacing a hydrogen atom with fluorine is a standard tactic, but the trifluoroethoxy group introduces a methylene spacer (

) that insulates the oxygen from the strong electron-withdrawing effect of the group, while still altering the electronic landscape of the benzene ring.

Property	Methoxy Benzene ( )	Trifluoroethoxy Benzene ( )	Impact on Drug Design
Hammett	-0.27 (Donor)	-0.03 (Weak Donor/Neutral)	Reduces electron density on the ring; lowers oxidative liability of the ring itself.[2]
Lipophilicity ( )	-0.02	+0.60 to +0.88	Increases moderately; improves membrane permeability.[1][2][3]
Metabolic Stability	Low (O-demethylation)	High	The bond strength (485 kJ/mol) and steric bulk block CYP450 attack.[2][3]
Acidity of Alcohol	(EtOH)	(TFE)	TFE is easier to deprotonate but the alkoxide is a weaker nucleophile.[2][3]

Metabolic Blockade Mechanism

The primary utility of this building block is the prevention of metabolic degradation. Standard ethers are rapidly cleaved by Cytochrome P450 enzymes via hydrogen atom abstraction at the

-carbon.[1][2][3] The strong electron-withdrawing nature of the group deactivates the adjacent methylene protons, making them resistant to radical abstraction.

Figure 1: Mechanism of metabolic stabilization.[2][3] The trifluoroethoxy group resists CYP450-mediated O-dealkylation due to electronic deactivation of the methylene protons.[2]

Part 2: Synthetic Strategies (The Decision Matrix)

Synthesizing para-substituted trifluoroethoxy benzenes requires navigating the reduced nucleophilicity of the 2,2,2-trifluoroethoxide anion.[1][2] Unlike simple ethoxide, trifluoroethoxide is "hard" and sluggish in

reactions.[1][2][3]

Strategic Decision Tree

Choose your route based on the electronic nature of your starting material.[3]

Figure 2: Synthetic decision matrix. Route selection depends on substrate activation and scale requirements.

Part 3: Experimental Protocols

Protocol A: Copper-Catalyzed Cross-Coupling (General Utility)

Best for: Unactivated aryl bromides/iodides where

is impossible.[2]

Mechanism: This utilizes a modified Ullmann coupling.[1][2][3] The acidity of TFE (

12.[2][3]4) allows for the formation of the alkoxide, but a ligand (Phenanthroline or amino acid) is required to stabilize the Copper(I) intermediate and facilitate oxidative addition.

Reagents:

• Substrate: 1-bromo-4-iodobenzene (or other para-substituted aryl halide)[2][3]

• Reagent: 2,2,2-Trifluoroethanol (TFE) (Excess, often used as co-solvent)[1]

• Catalyst: CuI (10 mol%)[2][3]

• Ligand: 1,10-Phenanthroline (20 mol%)[2][4]

• Base:

  (2.0 equiv)[2][3]

• Solvent: Toluene or DMF[1][2][3]

Step-by-Step Workflow:

• Inert Setup: Flame-dry a Schlenk tube and backfill with Argon.[1][2][3]

• Solids Addition: Add CuI (19 mg, 0.1 mmol), 1,10-Phenanthroline (36 mg, 0.2 mmol), and

  (652 mg, 2.0 mmol).

• Substrate Addition: Add the aryl halide (1.0 mmol). If liquid, add via syringe after solvent.[1][2][3]

• Solvent/Reagent: Add Toluene (2 mL) followed by TFE (0.5 mL, excess).

  • Note: TFE is toxic and volatile.[1][2][3] Handle in a fume hood.

• Reaction: Seal the tube and heat to 110°C for 18–24 hours.

  • Monitoring: Monitor by TLC/LCMS.[1][2][3] The formation of the ether is usually slower than standard phenols.[3]

• Workup: Cool to RT. Filter through a pad of Celite (eluting with EtOAc).[1][2][3] Wash the filtrate with water (

  ) to remove DMF/TFE residues.[1][2][3]

• Purification: Silica gel chromatography (Hexanes/EtOAc).

Protocol B: Alkylation via Trifluoroethyl Tosylate (Scalable)

Best for: Converting commercially available para-substituted phenols into building blocks.[2][3]

Why not TFE-Iodide? Trifluoroethyl iodide is volatile and expensive.[1][2][3] The tosylate (TFE-OTs) is a crystalline solid that is easily handled and highly reactive toward phenoxides.[2][3]

Step-by-Step Workflow:

• Phenoxide Formation: In a round-bottom flask, dissolve p-bromophenol (10 mmol) in DMF (20 mL). Add

  (15 mmol) and stir at RT for 30 mins.

• Alkylation: Add 2,2,2-trifluoroethyl tosylate (12 mmol).

• Heat: Warm the mixture to 80–90°C for 4–6 hours.

  • Causality: Higher temperature is required because the

    group on the electrophile creates steric bulk and dipole repulsion against the incoming nucleophile.[3]

• Quench: Pour into ice water. The product often precipitates as a solid.[1][2][3]

• Isolation: Filter the solid or extract with

  .[1][2][3] Recrystallize from Hexanes.

Part 4: Case Study in Drug Design

Flecainide Acetate (Class IC Antiarrhythmic)

Flecainide is the archetypal drug for this building block.[1][2][3] Its structure contains a benzamide core with two trifluoroethoxy groups.[1][2][3][5][6]

• Structure: 2,5-bis(2,2,2-trifluoroethoxy)-N-(piperidin-2-ylmethyl)benzamide.[1][2][6][7]

• Role of Trifluoroethoxy:

  • Potency: The bulky fluorinated groups lock the conformation of the benzamide, fitting the sodium channel pore.[1][3]

  • Safety: The groups prevent rapid metabolic clearance, allowing for twice-daily dosing rather than continuous infusion.[1][2][3]

Emerging Applications (CNS)

Recent literature highlights the use of para-trifluoroethoxy benzenes in developing antagonists for TRPV1 and GABA-A receptors.[2][3] The lipophilicity boost (

) aids in crossing the blood-brain barrier, while the electron-withdrawing nature ( effect) lowers the of any para-positioned amines or acidic groups, fine-tuning receptor affinity.[2]

References

• Synthesis of Aryl Trifluoroethyl Ethers (Review)

  • Title: Synthesis of Aryl- and Heteroaryl-Trifluoroethyl Ethers: Aims, Challenges and New Methodologies.

  • Source: Asian Journal of Organic Chemistry (2019).[1][2][3]

  • URL:[Link][2][3]

• Copper-Catalyzed Coupling Protocol

  • Title: Facile Access to Fluorinated Aryl and Vinyl Ethers through Copper-Catalysed Reaction of Fluoro Alcohols.[1][2][3][8]

  • Source: European Journal of Organic Chemistry (2009).[1][2][3]

  • URL:[Link][2][3]

• Medicinal Chemistry Properties

  • Title: The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry.[2][3][9][10][11][12]

  • Source: Molecules (2023).[1][2][3]

  • URL:[Link][2][3]

• Flecainide Pharmacology

  • Title: Flecainide: A Comprehensive Overview.[1][2][3]

  • Source: PubChem Compound Summary.[1][2][3]

  • URL:[Link][2][3]

• pKa and Acidity Data

  • Title: 2,2,2-Trifluoroethanol (Data Sheet).[1][2][3]

  • Source: Sigma-Aldrich / Merck.[1][3]

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1-Ethynyl-4-(2,2,2-trifluoro-ethoxy)-benzene CAS number search

An In-Depth Technical Guide to the Synthesis and Potential Applications of 1-Ethynyl-4-(2,2,2-trifluoro-ethoxy)-benzene

The introduction of a trifluoro-ethoxy group into an aromatic system can significantly enhance metabolic stability, lipophilicity, and binding affinity to biological targets.[1] The terminal ethynyl group is a versatile functional handle for various coupling reactions, most notably the copper-free click chemistry and Sonogashira coupling, making it a valuable building block in the synthesis of complex molecules and active pharmaceutical ingredients (APIs).[1][2]

Table of Contents

• Introduction

• Physicochemical Properties (Predicted)

• Synthetic Route and Methodologies

  • 3.1. Synthesis of the Precursor: 4-(2,2,2-trifluoro-ethoxy)bromobenzene

  • 3.2. Introduction of the Ethynyl Group via Sonogashira Coupling

• Potential Applications in Drug Discovery

• References

Introduction

1-Ethynyl-4-(2,2,2-trifluoro-ethoxy)-benzene is a halogenated organic compound featuring a benzene ring substituted with a terminal alkyne and a trifluoro-ethoxy group. The unique electronic properties imparted by the trifluoromethyl group can enhance the chemical stability and reactivity of the molecule.[1] This makes it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.[1] The ethynyl group, in particular, allows for participation in various coupling reactions, positioning it as a key building block in organic synthesis.[1]

Physicochemical Properties (Predicted)

While experimental data for the target compound is unavailable, we can predict its properties based on structurally similar compounds.

Property	Predicted Value	Basis for Prediction
Molecular Formula	C₁₀H₇F₃O	Based on its chemical structure.
Molecular Weight	200.16 g/mol	Calculated from the molecular formula.
Boiling Point	~180-200 °C	Extrapolated from similar substituted benzenes like 1-Ethyl-4-ethynylbenzene (Boiling Point data available).[3]
LogP	~3.5 - 4.0	The trifluoro-ethoxy group is known to increase lipophilicity.
Appearance	Colorless to light yellow liquid	Based on the appearance of similar compounds like 1-Ethynyl-4-(trifluoromethyl)benzene.[1]

Synthetic Route and Methodologies

The most logical and efficient synthetic route to 1-Ethynyl-4-(2,2,2-trifluoro-ethoxy)-benzene involves a two-step process: the synthesis of a suitable aryl halide precursor followed by a palladium-catalyzed cross-coupling reaction to introduce the ethynyl moiety.

Synthesis of the Precursor: 4-(2,2,2-trifluoro-ethoxy)bromobenzene

The synthesis of the aryl bromide precursor can be achieved via a Williamson ether synthesis from 4-bromophenol and a suitable 2,2,2-trifluoroethyl electrophile.

Reaction Scheme:

Caption: Workflow for the synthesis of the aryl bromide precursor.

Detailed Protocol:

• To a stirred solution of 4-bromophenol (1.0 eq) in anhydrous dimethylformamide (DMF), add a suitable base such as potassium carbonate (1.5 eq).

• Stir the mixture at room temperature for 30 minutes to ensure complete deprotonation to the phenoxide.

• Add 2,2,2-trifluoroethyl tosylate (1.2 eq) to the reaction mixture.

• Heat the reaction to 80 °C and monitor its progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature and pour it into water.

• Extract the aqueous layer with a suitable organic solvent like ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain pure 4-(2,2,2-trifluoro-ethoxy)bromobenzene.

Introduction of the Ethynyl Group via Sonogashira Coupling

The Sonogashira coupling is a powerful and widely used method for forming C(sp²)-C(sp) bonds, making it ideal for the synthesis of terminal alkynes from aryl halides.[4][5] This reaction typically employs a palladium catalyst, a copper(I) co-catalyst, and an amine base.[4][5]

Reaction Scheme:

Caption: Workflow for the Sonogashira coupling and deprotection.

Detailed Protocol:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 4-(2,2,2-trifluoro-ethoxy)bromobenzene (1.0 eq), a palladium catalyst such as Pd(PPh₃)₄ (0.02-0.05 eq), and copper(I) iodide (0.04-0.10 eq).

• Add a degassed solvent such as tetrahydrofuran (THF) or toluene.

• Add an amine base, for instance, triethylamine (2.0-3.0 eq).

• To this mixture, add trimethylsilylacetylene (1.2-1.5 eq) dropwise.

• Heat the reaction mixture to a temperature between 50-80 °C and monitor by TLC or GC-MS.

• Once the starting material is consumed, cool the reaction to room temperature.

• Filter the reaction mixture to remove the catalyst and salts, and concentrate the filtrate.

• The crude product is then subjected to a deprotection step. Dissolve the crude TMS-protected alkyne in methanol and add a base like potassium carbonate. Stir at room temperature until the deprotection is complete (monitored by TLC).

• Work up the reaction by adding water and extracting with an organic solvent.

• Purify the final product by flash column chromatography to yield 1-Ethynyl-4-(2,2,2-trifluoro-ethoxy)-benzene.

Potential Applications in Drug Discovery

The structural motifs present in 1-Ethynyl-4-(2,2,2-trifluoro-ethoxy)-benzene are highly relevant in modern drug discovery.

• Metabolic Stability and Bioavailability: The trifluoro-ethoxy group can enhance the metabolic stability of a drug molecule by blocking potential sites of oxidative metabolism.[1] This often leads to improved pharmacokinetic profiles.

• Lipophilicity and Binding: The fluorine atoms can increase lipophilicity, which can improve membrane permeability and binding to hydrophobic pockets of target proteins.[1]

• Bio-orthogonal Chemistry: The terminal alkyne is a key functional group for "click chemistry," a set of biocompatible reactions that enable the linking of molecules in complex biological environments. This is particularly useful for bioconjugation, target identification, and in-situ drug synthesis.[2]

• Scaffold for Kinase Inhibitors: The ethynylphenyl scaffold is present in numerous kinase inhibitors, where the alkyne can form crucial interactions within the ATP-binding site of kinases.

• Anticancer Agents: Nitrogen-based heterocycles, often synthesized via reactions involving terminal alkynes, are prominent in FDA-approved anticancer drugs.[6] The overexpression of certain enzymes in various cancers makes them targets for inhibitors, and the development of such specific inhibitors is a key area of research.[6] For example, LSD1 is a target in several cancers, and novel inhibitors are being developed.[6]

Conclusion

While 1-Ethynyl-4-(2,2,2-trifluoro-ethoxy)-benzene may be a novel compound, its synthesis is readily achievable through established and reliable synthetic methodologies. Its structural features, particularly the combination of a trifluoro-ethoxy group and a terminal alkyne, make it a highly attractive building block for the development of new pharmaceuticals and advanced materials. This guide provides a solid foundation for researchers to synthesize and explore the potential of this promising molecule.

References

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• 3. 1-Ethyl-4-ethynylbenzene | C10H10 | CID 142425 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. organic-chemistry.org [organic-chemistry.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Design and Synthesis of Benzene Homologues Tethered with 1,2,4-Triazole and 1,3,4-Thiadiazole Motifs Revealing Dual MCF-7/HepG2 Cytotoxic Activity with Prominent Selectivity via Histone Demethylase LSD1 Inhibitory Effect - PMC [pmc.ncbi.nlm.nih.gov]

A Deep Dive into Lipophilicity: A Comparative Analysis of the Trifluoroethoxy and Methoxy Groups for Drug Development Professionals

Abstract

In the landscape of modern drug discovery, the strategic manipulation of a molecule's physicochemical properties is paramount to achieving desirable pharmacokinetic and pharmacodynamic profiles. Lipophilicity, a measure of a compound's affinity for a lipid versus an aqueous environment, stands as a cornerstone of these properties, profoundly influencing absorption, distribution, metabolism, and excretion (ADME). Among the vast arsenal of functional groups available to medicinal chemists, the methoxy (-OCH₃) and trifluoroethoxy (-OCH₂CF₃) groups are often employed to modulate a molecule's characteristics. This technical guide provides an in-depth, comparative analysis of the lipophilicity of these two critical substituents, moving beyond simple calculated values to explore the underlying physicochemical principles, provide actionable experimental protocols, and present relevant case studies to inform rational drug design.

Introduction: The Central Role of Lipophilicity in Drug Design

The journey of a drug from administration to its target site is a complex odyssey through a series of biological membranes and aqueous compartments. A molecule's ability to navigate this labyrinth is largely dictated by its lipophilicity. Measured by the partition coefficient (P) between n-octanol and water, and more commonly expressed as its logarithm (logP), this parameter is a critical determinant of a drug's overall success.[1]

• High Lipophilicity: Can enhance membrane permeability and binding to hydrophobic targets but may also lead to poor aqueous solubility, increased metabolic clearance, and off-target toxicity.

• Low Lipophilicity: Often results in good aqueous solubility but may hinder a drug's ability to cross biological membranes, limiting its bioavailability.

The "Rule of 5," a widely recognized guideline in drug discovery, suggests that an orally active compound should ideally have a logP value of less than 5, among other criteria.[2] It is within this context that the choice between seemingly similar functional groups, such as methoxy and trifluoroethoxy, becomes a critical decision in the optimization of a lead compound. While both are ethers, the introduction of fluorine dramatically alters the group's electronic and solvation properties, leading to significant, and often counterintuitive, differences in lipophilicity.

Physicochemical Foundations: A Tale of Two Ethers

To understand the difference in lipophilicity, we must first dissect the inherent properties of each group.

The Methoxy Group (-OCH₃)

A ubiquitous substituent in medicinal chemistry, the methoxy group is characterized by:

• Electronic Effect: The oxygen atom is electron-donating through resonance (+M effect) but electron-withdrawing through induction (-I effect) due to its electronegativity. Overall, on an aromatic ring, it is considered an activating group.

• Hydrogen Bonding: The oxygen atom possesses lone pairs of electrons, allowing it to act as a hydrogen bond acceptor.

• Metabolic Liability: The methyl group is susceptible to oxidative metabolism, primarily through O-dealkylation by cytochrome P450 enzymes, which can be a major clearance pathway.[3]

The 2,2,2-Trifluoroethoxy Group (-OCH₂CF₃)

The replacement of the methyl protons with highly electronegative fluorine atoms creates a substituent with a dramatically different profile:

• Electronic Effect: The powerful electron-withdrawing inductive effect (-I) of the trifluoromethyl (CF₃) moiety dominates. This effect is transmitted through the ethyl bridge, making the entire group strongly deactivating.

• Metabolic Stability: The C-F bond is exceptionally strong (bond dissociation energy of ~485 kJ/mol) compared to a C-H bond (~414 kJ/mol), rendering the CF₃ group highly resistant to oxidative metabolism.[4] This "metabolic blocking" is a primary driver for its use in drug design.[5]

• Altered Hydrogen Bonding: The inductive electron withdrawal by the fluorines reduces the electron density on the ether oxygen, weakening its capacity as a hydrogen bond acceptor compared to the methoxy group. Conversely, the polarization of the C-H bonds on the adjacent methylene (-CH₂-) group allows it to function as a weak, or "cryptic," hydrogen bond donor.

Quantifying Lipophilicity: Theoretical vs. Experimental Realities

Lipophilicity can be estimated through calculations or determined empirically. Both approaches provide valuable, albeit different, insights.

Theoretical Lipophilicity: The Hansch π Parameter

The Hansch hydrophobicity parameter, π, quantifies the contribution of a substituent to the overall logP of a parent molecule. It is defined by the equation: πₓ = logP(RX) - logP(RH) , where P(RX) is the partition coefficient of the substituted molecule and P(RH) is that of the parent compound.[6] A positive π value indicates the substituent increases lipophilicity relative to hydrogen.

Substituent (X)	Parent Compound (Ph-H)	Substituted Cmpd (Ph-X)	logP (Parent)	logP (Substituted)	Hansch π Value (πₓ)
-OCH₃	Benzene	Anisole	2.13	2.11[7]	-0.02
-OCH₂CF₃	Benzene	Phenyl trifluoroethyl ether	2.13	~3.0 (Calculated)	~+0.87 (Estimated)
-OCF₃	Benzene	Phenyl trifluoromethoxy ether	2.13	3.17 (Calculated)	+1.04 [8]

Table 1: Comparison of Hansch π Parameters. The π value for -OCH₂CF₃ is estimated based on calculated logP values, demonstrating its significantly higher lipophilicity compared to the methoxy group.

The data clearly indicates that while the methoxy group has a negligible effect on the lipophilicity of a benzene ring (π ≈ -0.02), the trifluoroethoxy group provides a substantial increase (π ≈ +0.87). This increase is comparable to that of the well-known trifluoromethyl group (π = +0.88).[8]

Mechanistic Insights: Why is Trifluoroethoxy More Lipophilic?

The significant increase in lipophilicity conferred by the -OCH₂CF₃ group stems from a combination of factors:

• Increased Molecular Surface Area: The trifluoroethoxy group is sterically larger than the methoxy group, leading to a larger nonpolar surface area that favorably interacts with the lipid phase.

• The "Fluorine Curtain": The highly electronegative fluorine atoms are poorly solvated by water. They effectively create a "hydrophobic sheath" or "fluorine curtain" around that portion of the molecule, which disfavors interaction with the aqueous phase and lowers the energetic penalty of transitioning to the nonpolar n-octanol phase.

• Reduced H-Bond Acceptor Strength: The strong inductive effect of the CF₃ group pulls electron density away from the ether oxygen, making it a weaker hydrogen bond acceptor than the oxygen in a methoxy group. This reduces favorable interactions with water molecules, increasing its preference for the lipid phase.

Figure 1. Key factors influencing the differential lipophilicity of methoxy vs. trifluoroethoxy groups.

Case Study: Lansoprazole vs. Omeprazole

A pertinent real-world example illustrating the impact of this substitution is the comparison of two proton-pump inhibitors: omeprazole and lansoprazole.

• Omeprazole: Contains a methoxy group on its pyridine ring.

• Lansoprazole: Features a trifluoroethoxy group at the equivalent position.[9]

This single substitution contributes to a notable difference in their physicochemical properties. Lansoprazole is recognized as being more lipophilic than omeprazole.[10] This increased lipophilicity is suggested to allow for faster penetration of the parietal cell membrane to reach its target, the H⁺/K⁺-ATPase proton pump.[10] While clinical efficacy can be complex, some studies have noted differences in performance that may be linked to these physicochemical distinctions.[11][12]

Compound	Key Substituent	Calculated logP (XLogP3)
Omeprazole	-OCH₃	2.4
Lansoprazole	-OCH₂CF₃	2.8[13]

Table 2: Lipophilicity comparison of the proton-pump inhibitors Omeprazole and Lansoprazole, highlighting the impact of the trifluoroethoxy substitution.

Experimental Determination of Lipophilicity: Standard Protocols

While calculated values are invaluable for initial screening, empirical determination of logP or logD (the distribution coefficient at a specific pH) is the gold standard for accurate characterization.

Protocol 1: The Shake-Flask Method (OECD Guideline 107)

This classic method directly measures the partitioning of a compound between n-octanol and water (or a buffer of a specific pH).

Objective: To determine the n-octanol/water partition coefficient (P) of a test substance.

Materials:

• n-Octanol (reagent grade, pre-saturated with water)

• Water or buffer solution (e.g., pH 7.4 phosphate buffer, pre-saturated with n-octanol)

• Test compound

• Centrifuge tubes with screw caps

• Mechanical shaker or vortex mixer

• Centrifuge

• Analytical instrument for quantification (e.g., HPLC-UV, LC-MS)

Procedure:

• Preparation of Phases: Pre-saturate the n-octanol and aqueous phases by mixing them overnight and then separating them. This prevents volume changes during the experiment.

• Stock Solution: Prepare a stock solution of the test compound in the phase in which it is more soluble.

• Partitioning: In a centrifuge tube, combine known volumes of the n-octanol and aqueous phases. The volume ratio is adjusted based on the expected logP. Add a small aliquot of the stock solution.

• Equilibration: Cap the tubes tightly and shake them at a constant temperature (e.g., 25°C) until equilibrium is reached. This can take from several minutes to hours. A preliminary experiment is recommended to determine the necessary equilibration time.

• Phase Separation: Centrifuge the tubes to ensure complete separation of the two phases.

• Quantification: Carefully withdraw an aliquot from each phase. Determine the concentration of the test substance in each phase using a validated analytical method.

• Calculation: Calculate the partition coefficient (P) as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase. The logP is the base-10 logarithm of this value.

Trustworthiness: This method is considered the "gold standard" because it is a direct measurement of partitioning.[8] To ensure accuracy, the experiment should be performed in triplicate, and a mass balance calculation (comparing the total amount of compound recovered to the amount initially added) should be performed to check for experimental losses.

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Protocols & Analytical Methods

The Sonogashira Coupling: A Detailed Protocol for the Synthesis of Diarylalkynes Utilizing 1-Ethynyl-4-(2,2,2-trifluoro-ethoxy)-benzene

This document provides an in-depth guide for researchers, scientists, and professionals in drug development on the application of the Sonogashira coupling reaction for the synthesis of complex diarylalkynes, with a specific focus on the use of 1-Ethynyl-4-(2,2,2-trifluoro-ethoxy)-benzene. This application note moves beyond a simple recitation of steps to explain the underlying chemical principles and rationale for key experimental choices, ensuring both reproducibility and a deeper understanding of this powerful synthetic tool.

Introduction: The Power of the Palladium-Catalyzed Carbon-Carbon Bond Formation

The Sonogashira cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[1][2] First reported in 1975, this reaction has become indispensable for the construction of conjugated enynes and arylalkynes, which are key structural motifs in a vast array of functional materials, natural products, and pharmaceutical agents.[2] The reaction is typically catalyzed by a palladium complex and often utilizes a copper(I) co-catalyst in the presence of an amine base, allowing for mild reaction conditions.[3]

The trifluoroethoxy substituent on the phenylacetylene core in 1-Ethynyl-4-(2,2,2-trifluoro-ethoxy)-benzene imparts unique electronic properties and can enhance the metabolic stability and pharmacokinetic profile of resulting molecules, making it a valuable building block in medicinal chemistry. This guide will provide two robust protocols for the coupling of this substrate with aryl halides: a classic copper-co-catalyzed method and a copper-free alternative, the latter being particularly advantageous in contexts where copper toxicity or side reactions are a concern.

The Mechanics of the Sonogashira Coupling: A Tale of Two Catalytic Cycles

A thorough understanding of the reaction mechanism is paramount for troubleshooting and optimization. The traditional Sonogashira coupling is believed to proceed through two interconnected catalytic cycles: a palladium cycle and a copper cycle.

The Palladium Cycle:

• Oxidative Addition: A low-valent palladium(0) complex reacts with the aryl halide (R-X) to form a palladium(II) intermediate.

• Transmetalation: The acetylide group is transferred from the copper acetylide (formed in the copper cycle) to the palladium(II) complex.

• Reductive Elimination: The palladium(II) complex reductively eliminates the final coupled product (R-C≡C-Ar'), regenerating the palladium(0) catalyst.

The Copper Cycle:

• Acetylide Formation: The terminal alkyne reacts with a copper(I) salt in the presence of a base to form a copper(I) acetylide. This step is crucial as it increases the nucleophilicity of the alkyne.

In copper-free Sonogashira reactions , the activation of the alkyne is thought to occur directly on the palladium center, often facilitated by the amine base.[4] While potentially slower, this approach circumvents the formation of undesired alkyne homocoupling (Glaser coupling) products, which can be promoted by oxygen in the presence of copper.[5]

Experimental Protocols

The following protocols are designed as robust starting points for the Sonogashira coupling of 1-Ethynyl-4-(2,2,2-trifluoro-ethoxy)-benzene with a variety of aryl halides. The choice between the copper-co-catalyzed and copper-free method will depend on the specific substrate and the desired purity profile of the product.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
1-Ethynyl-4-(2,2,2-trifluoro-ethoxy)-benzene	≥98%	Commercially Available
Aryl Halide (Iodide or Bromide)	≥98%	Commercially Available	Reactivity: I > Br.
PdCl₂(PPh₃)₂	Catalyst Grade	Commercially Available
Pd(OAc)₂	Catalyst Grade	Commercially Available	For copper-free protocol.
P(t-Bu)₃	≥98%	Commercially Available	Air-sensitive ligand.
Copper(I) Iodide (CuI)	≥99%	Commercially Available	Should be white/off-white.
Triethylamine (Et₃N)	Anhydrous, ≥99.5%	Commercially Available	Degas before use.
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	Commercially Available	Degas before use.
N,N-Dimethylformamide (DMF)	Anhydrous, ≥99.8%	Commercially Available	Degas before use.
Celite®	Commercially Available	For filtration.
Silica Gel	Flash Chromatography Grade	Commercially Available	For purification.
Solvents for Chromatography	HPLC Grade	Commercially Available	e.g., Hexanes, Ethyl Acetate.

Protocol 1: Classic Copper-Co-catalyzed Sonogashira Coupling

This protocol is generally faster and is a good starting point for most aryl iodides and activated aryl bromides.

Experimental Workflow:

Step-by-Step Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (Argon), add the aryl halide (1.0 equiv.), PdCl₂(PPh₃)₂ (0.02 equiv.), and CuI (0.04 equiv.).

• Evacuate and backfill the flask with argon three times.

• Add degassed THF and degassed triethylamine (typically a 2:1 to 5:1 ratio of THF:Et₃N).

• Add 1-Ethynyl-4-(2,2,2-trifluoro-ethoxy)-benzene (1.2 equiv.) via syringe.

• Stir the reaction mixture at room temperature. For less reactive aryl bromides, gentle heating (40-60 °C) may be necessary.

• Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite® to remove the catalyst residues.

• Wash the filtrate with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes).

Protocol 2: Copper-Free Sonogashira Coupling

This protocol is advantageous for substrates that are sensitive to copper or when alkyne homocoupling is a significant side reaction. The use of a bulky, electron-rich phosphine ligand like P(t-Bu)₃ is often beneficial for the coupling of aryl bromides.[4]

Experimental Workflow:

Step-by-Step Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere (Argon), combine Pd(OAc)₂ (0.02 equiv.) and the phosphine ligand (e.g., P(t-Bu)₃, 0.04 equiv.) in degassed DMF. Stir for 10-15 minutes to allow for complex formation.

• Add the aryl bromide (1.0 equiv.) to the flask.

• Add the base (e.g., triethylamine, 2.0 equiv.).

• Add 1-Ethynyl-4-(2,2,2-trifluoro-ethoxy)-benzene (1.5 equiv.).

• Heat the reaction mixture to 60-100 °C. The optimal temperature will depend on the reactivity of the aryl bromide.

• Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• Perform an aqueous workup as described in Protocol 1 (steps 7-9).

• Purify the product by flash column chromatography.

Product Characterization

The purified product should be characterized by standard analytical techniques to confirm its identity and purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR are essential for structural elucidation. For a typical product, 1-(Aryl)-2-(4-(2,2,2-trifluoroethoxy)phenyl)acetylene, characteristic signals would include:

  • ¹H NMR: Aromatic protons in their respective regions, and a quartet for the -OCH₂- protons of the trifluoroethoxy group.

  • ¹³C NMR: Two quaternary carbons for the alkyne, aromatic carbons, and signals for the trifluoroethoxy group, including a quartet for the CF₃ carbon.[6]

  • ¹⁹F NMR: A triplet for the -CF₃ group.

• Mass Spectrometry (MS): To confirm the molecular weight of the product. High-resolution mass spectrometry (HRMS) is recommended for unambiguous molecular formula determination.

• Infrared (IR) Spectroscopy: A weak to medium absorption band around 2200-2250 cm⁻¹ is characteristic of the C≡C triple bond.

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst; Poor quality reagents; Insufficient temperature.	Use fresh catalyst and high-purity, anhydrous/degassed reagents. Increase reaction temperature for less reactive halides.
Alkyne Homocoupling (Glaser Product)	Presence of oxygen (in copper-catalyzed reactions).	Ensure rigorous exclusion of air by using proper inert atmosphere techniques. Consider switching to the copper-free protocol.[5]
Formation of Palladium Black	Catalyst decomposition.	Use a more stable ligand. Ensure the reaction is not overheated. Consider a different solvent.
Difficult Purification	Co-elution of product with byproducts or starting materials.	Optimize the mobile phase for column chromatography. Consider using a different stationary phase (e.g., alumina or a bonded phase).[7][8]

Conclusion

The Sonogashira coupling is a highly versatile and reliable method for the synthesis of diarylalkynes. By understanding the underlying mechanism and carefully selecting the reaction conditions, researchers can successfully employ 1-Ethynyl-4-(2,2,2-trifluoro-ethoxy)-benzene as a valuable building block in the development of novel molecules for a wide range of applications. The protocols provided herein offer a solid foundation for achieving high yields and purity, while the troubleshooting guide provides a framework for addressing common challenges.

References

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira reaction: a booming methodology in synthetic organic chemistry. Chemical Reviews, 107(3), 874-922.
• Sonogashira, K. (2002). Development of Pd-Cu catalyzed cross-coupling of terminal acetylenes with sp2-carbon halides. Journal of Organometallic Chemistry, 653(1-2), 46-49.
• Sonogashira, K., Tohda, Y., & Hagihara, N. (1975). A convenient synthesis of acetylenes: catalytic substitutions of acetylenic hydrogen with bromoalkenes, iodoarenes, and bromopyridines. Tetrahedron Letters, 16(50), 4467-4470.
• Hundertmark, T., Littke, A. F., Buchwald, S. L., & Fu, G. C. (2000). Pd (PhCN) 2 Cl 2/P (t-Bu) 3: a versatile catalyst for Sonogashira reactions of aryl bromides at room temperature. Organic Letters, 2(12), 1729-1731.
• Liang, B., Dai, M., Chen, J., & Yang, Z. (2005). Copper-free Sonogashira coupling reaction with PdCl2 in water under aerobic conditions. The Journal of Organic Chemistry, 70(1), 391-393.
• Urgaonkar, S., & Verkade, J. G. (2004). Ligand-, copper-, and amine-free Sonogashira reaction of aryl iodides and bromides with terminal alkynes. The Journal of Organic Chemistry, 69(17), 5752-5755.
• Lipshutz, B. H., Chung, D. W., & Rich, B. (2008). Sonogashira couplings of aryl bromides: room temperature, water only, no copper. Organic Letters, 10(17), 3793-3796.

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Optimizing CuAAC Click Reactions for Fluorinated Phenylacetylenes: Protocols and Mechanistic Insights

An Application Guide for Researchers

Abstract

The Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) has become an indispensable tool in chemical synthesis, celebrated for its efficiency, modularity, and biocompatibility.[1][2] Its application in drug discovery and materials science is particularly impactful, where the introduction of fluorine atoms can dramatically enhance molecular properties such as metabolic stability and binding affinity.[3][4][5] This guide provides a comprehensive overview of the CuAAC reaction specifically tailored for fluorinated phenylacetylenes. We delve into the reaction mechanism, explore the optimization of key parameters, present detailed experimental protocols, and offer a troubleshooting guide to address common challenges. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this powerful reaction for the synthesis of novel fluorinated molecules.

Introduction: The Synergy of Fluorine and Click Chemistry

The strategic incorporation of fluorine into organic molecules is a cornerstone of modern medicinal chemistry. The unique electronic properties of fluorine—its high electronegativity and small size—can profoundly influence a molecule's pKa, lipophilicity, and conformational preferences, often leading to improved pharmacological profiles.

The CuAAC reaction, the premier example of "click chemistry," offers a highly reliable method for covalently linking molecular fragments.[6][7] It is characterized by its high yields, exceptional regioselectivity affording only the 1,4-disubstituted 1,2,3-triazole isomer, and tolerance of a wide array of functional groups, often proceeding under mild, aqueous conditions.[8][9][10]

The convergence of these two fields—using fluorinated phenylacetylenes as substrates in the CuAAC reaction—provides a robust and efficient pathway to novel, complex molecules with potential applications ranging from pharmaceuticals to advanced materials.[1][4] The electron-withdrawing nature of the fluorine substituents on the phenylacetylene ring can influence reaction kinetics, making a tailored approach to reaction conditions essential for optimal outcomes.

The Reaction Mechanism: A Dinuclear Copper Pathway

While early proposals suggested a mononuclear copper catalyst, extensive kinetic and computational studies now support a dinuclear copper pathway as the kinetically favored mechanism.[9][11][12] This understanding is critical for rationally optimizing reaction conditions. The catalytic cycle proceeds through several key steps:

• Formation of Copper(I) Acetylide: The cycle begins with the coordination of the terminal fluorinated phenylacetylene to a Cu(I) center, followed by deprotonation (often by a mild base) to form a copper(I) acetylide. The electron-withdrawing fluorine atoms increase the acidity of the alkyne proton, potentially accelerating this step.

• Azide Coordination: A second Cu(I) center coordinates the organic azide, bringing it into proximity with the copper acetylide.

• Cycloaddition: The azide adds to the activated alkyne in a stepwise manner, forming a six-membered dinuclear copper metallacycle intermediate.

• Ring Contraction & Protonolysis: This intermediate rapidly rearranges to a more stable copper triazolide. Subsequent protonolysis releases the final 1,4-disubstituted triazole product and regenerates the active dinuclear copper catalyst, allowing the cycle to continue.

Caption: General experimental workflow for the CuAAC reaction.

• Setup: To a reaction vial equipped with a magnetic stir bar, add the fluorinated phenylacetylene (1.0 equiv) and the organic azide (1.05 equiv).

• Solvent Addition: Add the chosen solvent (e.g., 1:1 t-BuOH/H₂O) to achieve a concentration of approximately 0.1-0.5 M with respect to the limiting reagent. Stir until all solids are dissolved.

• Catalyst Addition: Add the copper sulfate solution (e.g., 0.05 equiv of the 0.1 M stock). If using a ligand, it is best to add it at this stage. Pre-complexing the copper and ligand before adding the reducing agent is often beneficial. [13][14]Stir for 1-2 minutes.

• Initiation: Add the freshly prepared sodium ascorbate solution (e.g., 0.10 equiv of the 1.0 M stock). The solution may change color (e.g., to a pale yellow or orange), indicating the formation of the active catalyst.

• Reaction: Stir the reaction mixture vigorously at room temperature. The reaction is often complete within 1-4 hours, though overnight stirring may be necessary for less reactive substrates.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the limiting starting material is consumed.

• Work-up: Upon completion, dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate or DCM). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Concentrate the dried organic phase in vacuo. The crude product can be purified by flash column chromatography on silica gel or by recrystallization to yield the pure 1,4-disubstituted triazole. To remove trace copper, the organic solution can be washed with a dilute aqueous solution of EDTA before drying. [14]

Troubleshooting Guide

Even with a robust reaction like CuAAC, challenges can arise. This guide addresses common issues.

Problem	Possible Cause(s)	Recommended Solution(s)
Low or No Reaction	Oxidation of Cu(I) catalyst: The active Cu(I) has been oxidized to inactive Cu(II) by dissolved oxygen. [15]	Degas the solvent by sparging with N₂ or Ar before adding reagents. Use freshly prepared sodium ascorbate solution. Ensure an adequate amount of ligand is present to stabilize Cu(I). [10][14]
Poor quality of reagents: Impurities in the alkyne or azide can inhibit the reaction.	Purify starting materials before use. Ensure the azide is pure and has not decomposed. [15]
Catalyst Poisoning: Functional groups like free thiols can irreversibly bind to the copper catalyst.	Increase catalyst loading. If thiols are present, consider using copper-coordinating additives or ligands specifically designed to be robust in such environments. [6]
Formation of Green/Blue Precipitate	Insoluble Cu(II) species: The catalyst has been oxidized and has precipitated out of solution.	Add more fresh sodium ascorbate. Ensure the ligand is pre-mixed with the copper source to maintain solubility. [14]
Alkyne Homocoupling (Glaser Coupling)	Presence of oxygen: This is a common side reaction for terminal alkynes catalyzed by Cu(I) in the presence of oxygen. [6]	Maintain an inert atmosphere (N₂ or Ar). Ensure a sufficient excess of sodium ascorbate is present throughout the reaction to keep the copper in the +1 oxidation state.
Difficulty Removing Copper from Product	Persistent copper coordination: The triazole product itself can chelate copper.	During work-up, wash the organic layer with a dilute aqueous solution of EDTA or ammonium hydroxide. Alternatively, pass a solution of the crude product through a short plug of silica gel or a copper-scavenging resin. [14]

References

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• Hernández-Romero, D., et al. (2024). Importance of the CuAAC Reaction in the Synthesis of Platinum Complexes with 1,4-Disubstituted-1H-1,2,3-triazoles: A Review of Their Anticancer Activity. MDPI. [Link]

• Hein, C. D., et al. (2013). Advancements in the mechanistic understanding of the copper-catalyzed azide–alkyne cycloaddition. Beilstein Journal of Organic Chemistry. [Link]

• Kaur, N., et al. (2020). CuAAC-ensembled 1,2,3-triazole-linked isosteres as pharmacophores in drug discovery: review. RSC Advances. [Link]

• Vertegel, A. A., et al. (2026). The Copper-Catalyzed Azide-Alkyne Cycloaddition Reaction: Why Two Is Faster than One. ChemCatChem. [Link]

• Rodionov, V. O., et al. (2010). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Chemical Society Reviews. [Link]

• Hao, G., et al. (2016). Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction. MDPI. [Link]

• Ladeira, S., et al. (2022). Concerted Cycloaddition Mechanism in the CuAAC Reaction Catalyzed by 1,8-Naphthyridine Dicopper Complexes. Inorganic Chemistry. [Link]

• Wikipedia. Azide-alkyne Huisgen cycloaddition. [Link]

• Bioclone. Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): A Versatile and Efficient Click Chemistry for Bioconjugation and Drug Discovery. [Link]

• Li, J., et al. (2012). CuAAC click chemistry accelerates the discovery of novel chemical scaffolds as promising protein tyrosine phosphatases inhibitors. Current Medicinal Chemistry. [Link]

• Amiri, A., et al. (2025). Ligand tricks for faster clicks: bioconjugation via the CuAAC reaction. Chemical Communications. [Link]

• Li, J., et al. (2012). CuAAC Click Chemistry Accelerates the Discovery of Novel Chemical Scaffolds as Promising Protein Tyrosine Phosphatases Inhibitors. PMC. [Link]

• Wang, Q., et al. (2013). Tripodal Amine Ligands for Accelerating Cu-Catalyzed Azide-Alkyne Cycloaddition: Efficiency and Stability against Oxidation and Dissociation. PMC. [Link]

• Ferraz, M., et al. (2020). Recent Progress of Cu-Catalyzed Azide-Alkyne Cycloaddition Reactions (CuAAC) in Sustainable Solvents: Glycerol, Deep Eutectic Solvents, and Aqueous Media. MDPI. [Link]

• ResearchGate. (2024). Most used CuAAC reaction ligands. [Link]

• McKay, C. S., & Finn, M. G. (2014). Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition. PMC. [Link]

• Mika, L. T., et al. (2025). Azide-alkyne cycloaddition (click) reaction in biomass-derived solvent CyreneTM under one-pot conditions. Beilstein Archives. [Link]

• ResearchGate. (2026). Analysis of solvent effects on the Cu-catalyzed azide-alkyne cycloaddition reaction. [Link]

• Loaiza, P. R., et al. (2007). Click chemistry based solid phase supported synthesis of dopaminergic phenylacetylenes. PubMed. [Link]

• ResearchGate. (2023). Synthesis of fluorinated Cu complexes. [Link]

• Barluenga, S., et al. (2022). Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) by Functionalized NHC-Based Polynuclear Catalysts: Scope and Mechanistic Insights. Organometallics. [Link]

• Krissanaprasit, A., et al. (2021). A Hitchhiker's Guide to Click-Chemistry with Nucleic Acids. Chemical Reviews. [Link]

• Hao, G., et al. (2011). Copper-catalyzed click reaction on/in live cells. PMC. [Link]

• L-Amour, R., et al. (2024). Hetero-Diels–Alder and CuAAC Click Reactions for Fluorine-18 Labeling of Peptides: Automation and Comparative Study of the Two Methods. MDPI. [Link]

• Sharpless Lab. Click Chemistry. The Scripps Research Institute. [Link]

• ResearchGate. (2012). CuAAC Reactions between Benzyl Azide and Phenylacetylene using Various Amounts of PEG-tris-trz-Cu I Catalyst. [Link]

• Poyil, A. N., et al. (2021). Terminal and Internal Alkyne Complexes and Azide-Alkyne Cycloaddition Chemistry of Copper(I) Supported by a Fluorinated Bis(pyrazolyl)borate. PMC. [Link]

• ResearchGate. (2021). Why is the efficiency of my CuAAC click chemistry so low?. [Link]

• Halford, B. (2016). Fluorinated azides click to make triazoles. Chemical & Engineering News. [Link]

• Kennemur, J. L., et al. (2018). Azide–Alkyne Click Conjugation on Quantum Dots by Selective Copper Coordination. eScholarship. [Link]

• Jasiński, R., & Dresler, E. (2019). Competition of the Addition/Cycloaddition Schemes in the Reaction Between Fluorinated Nitrones and Arylacetylenes: Comprehensive Experimental and DFT Study. MDPI. [Link]

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Application Note & Protocol: Synthesis of 1,4-Disubstituted 1,2,3-Triazoles via Copper(I)-Catalyzed Cycloaddition Using 4-(2,2,2-Trifluoroethoxy)phenylacetylene

Abstract

This guide provides a comprehensive protocol for the synthesis of 1,4-disubstituted 1,2,3-triazoles utilizing the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction. We focus on the application of 4-(2,2,2-trifluoroethoxy)phenylacetylene, a key building block for introducing the valuable trifluoroethoxy moiety into molecular scaffolds. The 1,2,3-triazole core is a highly stable and important pharmacophore in medicinal chemistry, often serving as a bioisostere for amide bonds.[1][2][3] The incorporation of fluorine-containing groups, such as the 2,2,2-trifluoroethoxy group, is a widely used strategy in drug design to enhance metabolic stability, membrane permeability, lipophilicity, and binding affinity.[4][5] This document details the underlying reaction mechanism, provides a robust, step-by-step experimental protocol, and discusses the significance and applications of the resulting fluorinated triazole products.

Introduction and Scientific Rationale

The 1,2,3-triazole heterocycle has become a cornerstone in various scientific disciplines, including drug discovery, bioconjugation, and materials science.[1][5] Its prominence is largely due to the development of the CuAAC reaction—a premier example of "click chemistry"—which allows for the efficient and highly regioselective synthesis of 1,4-disubstituted triazoles from terminal alkynes and organic azides.[5][6] This reaction is characterized by its reliability, mild reaction conditions, and tolerance of a wide array of functional groups.[7]

The strategic incorporation of fluorine into drug candidates is a proven method for optimizing pharmacokinetic and pharmacodynamic properties.[4] The 4-(2,2,2-trifluoroethoxy)phenyl moiety is particularly advantageous. The trifluoroethoxy group can improve metabolic stability by blocking potential sites of oxidation and enhance ligand-target binding interactions through favorable electrostatic interactions. This guide focuses on the use of 4-(2,2,2-trifluoroethoxy)phenylacetylene as a versatile alkyne component in the CuAAC reaction, enabling the direct installation of this beneficial functional group.

Reaction Mechanism: The Cu(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction proceeds via a mechanism that is distinct from the uncatalyzed Huisgen 1,3-dipolar cycloaddition, which typically requires harsh conditions and yields a mixture of regioisomers.[6][7] The copper(I) catalyst orchestrates a stepwise process that exclusively forms the 1,4-disubstituted triazole isomer.[6][8]

The catalytic cycle is generally understood to involve the following key steps:

• Formation of Copper(I) Acetylide: The terminal alkyne reacts with a copper(I) catalyst to form a copper acetylide intermediate. This step is believed to be crucial for the reaction rate.[8]

• Coordination of the Azide: The organic azide coordinates to the copper center of the acetylide complex.

• Cycloaddition: A [3+2] cycloaddition occurs between the coordinated azide and the acetylide, forming a six-membered copper-containing intermediate (a metallacycle).

• Rearomatization and Protonolysis: The intermediate undergoes rearrangement and subsequent protonolysis to release the 1,4-disubstituted 1,2,3-triazole product and regenerate the active copper(I) catalyst.

In practice, the active Cu(I) catalyst is often generated in situ from an inexpensive and stable copper(II) salt, such as copper(II) sulfate pentahydrate (CuSO₄·5H₂O), using a mild reducing agent like sodium ascorbate.[9][10][11]

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Application Note: Design and Synthesis of Trifluoroethoxy-Functionalized Liquid Crystal Mesogens

Executive Summary

This guide details the protocol for incorporating a 2,2,2-trifluoroethoxy (

) group onto a benzene core within liquid crystal (LC) mesogens. While standard fluorination (direct bonding) is ubiquitous in modern LC mixtures for lowering viscosity and enhancing resistivity, the trifluoroethoxy moiety offers a unique "middle ground." It introduces a strong dipole moment and significant steric bulk without the extreme rigidity of perfluorinated chains.

This modification is primarily used to:

• Suppress Smectic Phases: The lateral bulk and conformational flexibility of the ether linkage disrupt layer formation, promoting the Nematic phase required for high-speed switching.

• Enhance Dielectric Anisotropy (

  ): Depending on the substitution position (lateral vs. terminal), the strong electronegativity of the group can be leveraged to tune .

• Improve Solubility: The fluoro-ether tail often improves the solubility of the mesogen in host mixtures compared to rigid fluorinated cores.

Molecular Design Rationale

The incorporation of the trifluoroethoxy group is not merely a substitution; it is a steric and electronic engineering tool.

• The Dipole Effect: The oxygen atom acts as a pivot. The electron-withdrawing nature of the

  group creates a dipole moment directed along the bond. If placed terminally (para position), it enhances longitudinal polarity ( ). If placed laterally (ortho/meta), it contributes to negative dielectric anisotropy ( ), crucial for Vertical Alignment (VA) modes.

• The Gauche Effect: The

  fragment exhibits a specific conformational preference (the "gauche effect") due to hyperconjugation between the oxygen lone pair and the antibonding orbital. This locks the tail in a specific geometry that differentiates it from standard alkoxy chains.

Visualization: Molecular Logic Flow

Figure 1: Causal relationship between the trifluoroethoxy structural motif and macroscopic LC properties.[1][2][3]

Synthetic Protocol

The synthesis relies on a modified Williamson Ether Synthesis . Critical Note: The nucleophilic substitution on 2,2,2-trifluoroethyl electrophiles is significantly slower than on non-fluorinated alkyls due to the electron-withdrawing effect of the

group, which deactivates the adjacent carbon toward attack. Therefore, standard conditions (acetone/ ) often fail. We utilize a high-boiling polar aprotic solvent (DMF or DMSO) and elevated temperatures.

Materials Required[3][4][5][6][7][8][9][10][11]

• Core Precursor: 4'-Hydroxy-4-cyanobiphenyl (or generic hydroxy-mesogen).

• Alkylating Agent: 2,2,2-Trifluoroethyl tosylate (Preferred over iodide for stability).

• Base: Potassium Carbonate (

  ), anhydrous.

• Solvent: N,N-Dimethylformamide (DMF), anhydrous.

• Catalyst: Potassium Iodide (KI) - catalytic amount (Finkelstein-like activation).

Step-by-Step Methodology

Step 1: Preparation of the Reagents[4]

• Dry

  in an oven at 120°C for 4 hours prior to use. Moisture is the enemy of this reaction.

• Dissolve 1.0 equivalent of the Hydroxy-Mesogen in anhydrous DMF (approx. 10 mL per gram of reactant) in a round-bottom flask.

Step 2: The Alkylation Reaction

• Add 2.5 equivalents of anhydrous

  to the flask.

• Add 1.2 equivalents of 2,2,2-Trifluoroethyl tosylate .

• Add 0.1 equivalents of KI (Potassium Iodide). Why? The iodide displaces the tosylate in situ to form the more reactive trifluoroethyl iodide, which then reacts with the phenoxide.

• Equip with a reflux condenser and nitrogen balloon.

• Heat the mixture to 110°C - 120°C with vigorous magnetic stirring.

  • Observation: The reaction is slower than standard alkylation. Monitor by TLC (Hexane:Ethyl Acetate 4:1) every 2 hours. Expect reaction times of 12–24 hours.

Step 3: Work-up and Purification[4]

• Cool the mixture to room temperature.

• Pour into ice-cold water (5x reaction volume). The product should precipitate.[4]

• Extraction: If oil forms, extract with Ethyl Acetate (3x). Wash organic layer with brine, dry over

  , and evaporate.

• Purification: Recrystallize from Ethanol/Hexane (1:1). If impurities persist, perform Flash Column Chromatography (Silica Gel 60).

  • Note: Trifluoroethoxy derivatives often crystallize as needles.

Experimental Workflow Diagram

Figure 2: Synthetic workflow for the etherification of mesogenic phenols with trifluoroethyl groups.

Characterization & Validation

To ensure the protocol was successful and the material is suitable for LC mixtures, the following validation steps are mandatory.

A. Chemical Structure Verification (NMR)

The trifluoroethoxy group has a distinct signature in

NMR.

• Protocol: Dissolve 10 mg in

  .

• Marker: Look for a quartet around 4.3 – 4.5 ppm .

  • Why a quartet? The two protons on the

    couple with the three Fluorine atoms ( , spin 1/2). The coupling constant is typically 8–9 Hz.

  • Absence check: Ensure no singlet at 2.4 ppm (unreacted Tosylate methyl group) or broad singlet >5.0 ppm (unreacted Phenol).

B. Mesomorphic Properties (DSC & POM)

Compare the new material against its non-fluorinated analogue (e.g., standard ethoxy-benzene).

Table 1: Expected Property Shifts (Comparative Data)

Property	Standard Ethoxy Mesogen ( )	Trifluoroethoxy Mesogen ( )	Mechanism
Melting Point ( )	Baseline	Higher (+10 to +30°C)	Increased molecular rigidity and dipole interactions.
Clearing Point ( )	Baseline	Lower	The "fat" group disrupts packing efficiency, destabilizing the nematic phase slightly.
Dielectric Anisotropy ( )	Positive (weak)	More Positive (if terminal)	Addition of dipole aligned with the long axis.
Viscosity ( )	Low	Moderate Increase	Heavier atomic mass of F vs H and increased friction.

C. Protocol for Dielectric Measurement

• Cell Prep: Use a commercially available test cell (e.g., EHC Japan) with antiparallel rubbing (gap

  ).

• Filling: Fill the cell via capillary action at

  (isotropic phase).

• Measurement: Use an LCR meter at 1 kHz. Measure Capacitance parallel (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  ) using a homeotropic cell and perpendicular ( ) using a homogeneous cell.

• Calculation:

  (normalized to empty cell).

References

• Williamson Ether Synthesis Mechanism

  • Title: Williamson Ether Synthesis[4][5][6][7][8][9]

  • Source: Wikipedia / Organic Chemistry Portal

  • URL:[Link][5][7]

• Fluorinated Liquid Crystals & Dielectric Anisotropy

  • Title: Dielectric anisotropy in liquid crystal mixtures with nematic and smectic phases[10][11]

  • Source: Chinese Physics B (via IOP Science)

  • URL:[Link]

• High Performance Negative Dielectric LCs

  • Title: High Performance Negative Dielectric Anisotropy Liquid Crystals for Display Applications[1]

  • Source: MDPI Crystals

  • URL:[Link][3]

• Synthesis of Liquid Crystals (General Protocols)

  • Title: Synthesis of Liquid Crystals - University of Colorado Boulder
  • Source: University of Colorado Boulder

  • URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. byjus.com [byjus.com]
• 7. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 8. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 9. m.youtube.com [m.youtube.com]
• 10. cpb.iphy.ac.cn [cpb.iphy.ac.cn]
• 11. researchgate.net [researchgate.net]

Application Notes & Protocols: Strategic Deployment of 1-Ethynyl-4-(2,2,2-trifluoro-ethoxy)-benzene in Fragment-Based Drug Design

Introduction: The Strategic Value of a Multifunctional Fragment

Fragment-Based Drug Design (FBDD) has firmly established itself as a powerful and efficient paradigm in modern drug discovery, responsible for multiple FDA-approved drugs.[1][2] Unlike high-throughput screening (HTS) which screens large libraries of complex molecules, FBDD identifies low-molecular-weight fragments (typically <300 Da) that bind with low affinity but high ligand efficiency to a biological target.[1][3] These initial "hits" serve as high-quality starting points for rational, structure-guided evolution into potent, drug-like lead compounds.[4][5]

This guide focuses on a particularly strategic fragment: 1-Ethynyl-4-(2,2,2-trifluoro-ethoxy)-benzene . The value of this fragment lies in the convergence of three medicinally-relevant chemical motifs on a single, rigid scaffold:

• The Terminal Alkyne (-C≡CH): This functional group is far more than a simple structural element. Its linear geometry imparts rigidity, reducing the entropic penalty upon binding.[6] It can act as a weak hydrogen bond donor or acceptor and, most critically, serves as a versatile chemical handle for subsequent optimization via copper-catalyzed azide-alkyne cycloaddition (CuAAC) "click chemistry," enabling efficient fragment linking strategies.[6][7][8]

• The 2,2,2-Trifluoroethoxy Group (-OCH₂CF₃): Fluorine substitution is a cornerstone of modern medicinal chemistry. The trifluoroethoxy group enhances metabolic stability by blocking potential sites of oxidative metabolism.[9] It significantly increases lipophilicity, which can improve cell permeability and target engagement, and its strong electron-withdrawing nature can modulate the electronics of the phenyl ring and contribute to favorable binding interactions.[10][11]

• The Phenyl Scaffold: A simple, rigid aromatic ring that effectively presents the alkyne and trifluoroethoxy groups into distinct vectors of chemical space, providing a solid foundation for probing protein binding pockets.

This document provides a comprehensive guide for researchers, outlining the physicochemical rationale for using this fragment, detailed protocols for its application in primary screening and hit validation, and a strategic overview of its potential in hit-to-lead campaigns.

Fragment Profile and Quality Control

The successful application of any fragment begins with a thorough understanding of its properties and ensuring its purity and stability. 1-Ethynyl-4-(2,2,2-trifluoro-ethoxy)-benzene is an ideal candidate for an FBDD library, adhering well to the widely accepted "Rule of Three".[3]

Property	Value	"Rule of Three" Guideline	Rationale & Significance
Molecular Weight	212.16 g/mol	≤ 300 Da	Low complexity ensures a higher probability of fitting into small pockets on the protein surface, increasing hit rates.[12]
cLogP	~3.1	≤ 3	Moderate lipophilicity balances aqueous solubility (critical for screening assays) with the ability to engage with hydrophobic pockets.
Hydrogen Bond Donors	1 (alkyne C-H)	≤ 3	Minimizes desolvation penalties upon binding, leading to more efficient interactions.[3]
Hydrogen Bond Acceptors	1 (ether oxygen)	≤ 3	Provides a key interaction point without excessive polarity.[3]
Rotatable Bonds	2	≤ 3	Reduced conformational flexibility lowers the entropic cost of binding, improving ligand efficiency.

Protocol 2.1: Fragment Quality Control

Causality: Impurities, aggregation, or degradation can lead to false-positive or false-negative results in sensitive biophysical assays. This protocol ensures the fragment is suitable for screening.

• Identity and Purity Assessment (≥95%):

  • Method: ¹H NMR, ¹⁹F NMR, and LC-MS.

  • Procedure: Dissolve a ~1-5 mg sample in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Acquire ¹H and ¹⁹F NMR spectra to confirm the chemical structure and identify any organic impurities. Analyze by LC-MS to confirm the mass and assess purity.

  • Trustworthiness: Cross-validation by orthogonal analytical techniques provides high confidence in the fragment's identity and purity.

• Solubility Determination:

  • Method: Kinetic solubility assay using nephelometry or visual inspection.

  • Procedure: Prepare a high-concentration stock solution (e.g., 100 mM in 100% DMSO). Serially dilute this stock into the final aqueous buffer that will be used for screening (e.g., PBS or HEPES buffer). Incubate and measure turbidity or visually inspect for precipitation.

  • Expertise: It is critical to determine solubility in the exact buffer used for the biophysical screen, as salt concentration and pH can dramatically affect solubility. The highest soluble concentration, typically well above the screening concentration, should be used to prepare stocks.

• Aggregation Assessment:

  • Method: Dynamic Light Scattering (DLS) or concentration-dependent NMR analysis.

  • Procedure (NMR): Acquire ¹H NMR spectra of the fragment at a low concentration (e.g., 100 µM) and a high concentration (e.g., 2 mM) in the aqueous screening buffer. Significant line broadening at the higher concentration can indicate aggregation.

  • Expertise: Fragment aggregation is a primary source of false positives in screening campaigns. Identifying and avoiding concentrations that promote aggregation is essential for reliable hit identification.

Primary Screening Methodologies

The low-affinity nature of fragment binding necessitates the use of highly sensitive biophysical techniques for primary screening.[13] Below are protocols for three industry-standard methods: Surface Plasmon Resonance (SPR), Nuclear Magnetic Resonance (NMR) spectroscopy, and X-ray Crystallography.

Protocol: Surface Plasmon Resonance (SPR) Screening

Causality: SPR is a label-free technique that measures changes in mass on a sensor surface in real-time, allowing for the direct detection of fragment binding to an immobilized protein target.[14][15] It provides kinetic and affinity data, making it a powerful primary screening and hit validation tool.[16]

Workflow for SPR-based Fragment Screening

Caption: High-level workflow for an SPR-based FBDD campaign.

Materials & Equipment:

• SPR instrument (e.g., Biacore, Carterra)

• Sensor chips (e.g., CM5, CAP)

• Immobilization reagents (e.g., EDC/NHS, capture antibodies)

• Purified, active target protein (>95% purity)

• 1-Ethynyl-4-(2,2,2-trifluoro-ethoxy)-benzene stock solution in 100% DMSO

• Running buffer (e.g., HBS-EP+, degassed)

Procedure:

• Protein Immobilization: Covalently immobilize the target protein onto the sensor chip surface via amine coupling or use a capture-based approach. Aim for a density that will yield a theoretical maximum response (Rmax) of ~50-100 RU for the fragment. A reference flow cell should be prepared (e.g., activated and deactivated or with an irrelevant immobilized protein) to subtract non-specific binding.

• Assay Validation: Inject a known binder (positive control) and a non-binder (negative control) to ensure the immobilized protein is active and the system is performing as expected.

• Primary Screen:

  • Prepare a plate with the fragment at a single high concentration (e.g., 200 µM) in running buffer, keeping the final DMSO concentration constant and low (≤1%).

  • Inject the fragment solution over the target and reference flow cells.

  • Monitor the binding response (in RU). A response significantly above the noise level in the target-specific sensorgram (reference-subtracted) is considered a preliminary hit.

• Hit Confirmation (Dose-Response):

  • For preliminary hits, perform a dose-response experiment by injecting the fragment over a range of concentrations (e.g., 10 µM to 500 µM).

  • Measure the steady-state binding response at each concentration.

  • Fit the data to a 1:1 binding model to determine the dissociation constant (Kᴅ).

  • Trustworthiness: A well-behaved, saturating binding curve is strong evidence of a specific, 1:1 interaction, minimizing false positives.[15]

Protocol: NMR-Based Screening (Ligand-Observed)

Causality: NMR spectroscopy is a powerful tool for detecting weak fragment binding directly in solution.[17] Ligand-observed methods, such as Saturation Transfer Difference (STD) and Water-Ligand Observed via Gradient Spectroscopy (WaterLOGSY), are highly sensitive and consume relatively little protein.[18]

Materials & Equipment:

• High-field NMR spectrometer (≥600 MHz) with a cryoprobe

• NMR tubes

• Target protein stock solution in a deuterated buffer (e.g., 90% H₂O/10% D₂O PBS)

• Fragment stock solution in a matched deuterated solvent (e.g., DMSO-d₆)

Procedure (STD-NMR):

• Sample Preparation: Prepare two NMR samples:

  • Sample A (Reference): 200 µM of the fragment in deuterated buffer.

  • Sample B (Protein): 200 µM of the fragment and 10-20 µM of the target protein in the same deuterated buffer.

• Acquire Reference Spectrum: Run a standard 1D ¹H NMR spectrum on Sample A.

• Acquire STD Spectra:

  • On Sample B, acquire two spectra:

    • On-Resonance Spectrum: Selectively saturate a region of the protein's proton spectrum where no fragment signals are present (e.g., -1 ppm).

    • Off-Resonance Spectrum: Irradiate a region far from any protein or fragment signals (e.g., 40 ppm).

• Data Analysis:

  • Subtract the on-resonance spectrum from the off-resonance spectrum. The resulting "difference spectrum" will only show signals from protons of the fragment that were in close proximity to the saturated protein, thus identifying it as a binder.

  • The protons on the fragment showing the strongest STD effect are those most intimately interacting with the protein surface.

  • Expertise: For 1-Ethynyl-4-(2,2,2-trifluoro-ethoxy)-benzene, observing strong STD signals for the aromatic protons would indicate the phenyl ring is a key binding determinant.

Procedure (¹⁹F NMR): Causality: The trifluoroethoxy group provides a unique spectroscopic handle. Since ¹⁹F has a high natural abundance and there is no biological background signal, ¹⁹F NMR is an exquisitely sensitive method for detecting binding.[19]

• Sample Preparation: Prepare two samples:

  • Sample 1 (Reference): 100 µM of the fragment in screening buffer.

  • Sample 2 (Protein): 100 µM of the fragment plus 10-50 µM of the target protein.

• Acquisition: Acquire a 1D ¹⁹F NMR spectrum for both samples.

• Analysis: Compare the spectra. A change in the chemical shift, a decrease in signal intensity, or significant line broadening of the -OCH₂CF₃ signal in the presence of the protein indicates binding.[19]

Protocol: X-Ray Crystallography Screening

Causality: This is the gold-standard method as it provides a direct, atomic-resolution picture of how the fragment binds to the target protein.[20][21] This structural information is invaluable for the subsequent hit-to-lead optimization phase.[22]

Materials & Equipment:

• High-quality protein crystals

• Fragment solution (typically 10-50 mM in a cryo-protectant compatible solvent)

• Crystal harvesting tools (loops)

• Synchrotron X-ray source

Procedure:

• Crystal Soaking: Transfer a protein crystal from its mother liquor into a small drop containing a high concentration of the fragment (e.g., 10 mM) dissolved in a cryo-protectant solution. Allow the fragment to soak into the crystal for a defined period (minutes to hours).

  • Expertise: The optimal soaking time and fragment concentration must be determined empirically to maximize the chances of observing binding without damaging the crystal.

• Vitrification: Retrieve the crystal using a loop and flash-cool it in liquid nitrogen to prevent ice crystal formation.

• Data Collection: Collect a high-resolution X-ray diffraction dataset at a synchrotron beamline.

• Structure Determination and Analysis:

  • Process the diffraction data and solve the structure using molecular replacement with a known structure of the protein.

  • Carefully examine the resulting electron density maps for new, un-modeled density in or near potential binding sites.

  • If clear density corresponding to the shape of 1-Ethynyl-4-(2,2,2-trifluoro-ethoxy)-benzene is observed, model the fragment into the density and refine the structure.

  • Trustworthiness: Visualizing the fragment in the electron density map is unambiguous proof of binding and reveals the precise binding mode, including all key interactions with the protein.[20]

Hit-to-Lead Optimization Strategies

Once 1-Ethynyl-4-(2,2,2-trifluoro-ethoxy)-benzene is confirmed as a hit, the goal is to elaborate its structure to increase affinity and selectivity.[2][5] The fragment's built-in functionalities are ideal for two primary FBDD optimization strategies: Fragment Growing and Fragment Linking .[23][24]

Conceptual Strategies for Hit-to-Lead Optimization

Caption: Optimization pathways for the hit fragment.

Strategy 1: Fragment Growing

This approach involves adding chemical functionality to the initial fragment hit to engage with adjacent pockets on the protein surface, thereby forming additional favorable interactions.[5][25]

• Growing from the Alkyne: The terminal alkyne is the most obvious and versatile point for growth.

  • Sonogashira Coupling: The alkyne can be coupled with a variety of aryl or heteroaryl halides to extend into a nearby pocket, potentially picking up new π-stacking or hydrogen bonding interactions.

  • "Click" Chemistry (CuAAC): The alkyne can be reacted with an azide-containing building block. This is an extremely reliable and high-yielding reaction, allowing for the rapid generation of a library of triazole-containing analogues to probe the surrounding space.[6]

• Growing from the Phenyl Ring: If structural data (e.g., from X-ray crystallography) shows an unoccupied pocket adjacent to the phenyl ring, additional substituents can be installed on the ring to engage that space. The trifluoroethoxy group can help direct this substitution.

Strategy 2: Fragment Linking

This strategy is employed when a second, distinct fragment is found to bind in a pocket adjacent to the first.[23]

• Procedure:

  • Identify a second fragment that binds near the 1-Ethynyl-4-(2,2,2-trifluoro-ethoxy)-benzene hit using crystallographic or NMR screening.

  • Synthesize an azide-functionalized version of the second fragment.

  • Design and synthesize a chemical linker that joins the two fragments. The most direct approach is to use CuAAC to link the alkyne of the first fragment with the azide of the second.

• Causality: By covalently linking two fragments that bind independently, the resulting larger molecule can benefit from the binding energy of both, often leading to a dramatic, super-additive increase in affinity and potency.[24]

Conclusion

1-Ethynyl-4-(2,2,2-trifluoro-ethoxy)-benzene is not merely another small molecule; it is a purpose-built tool for modern, efficient drug discovery. Its adherence to the "Rule of Three," combined with the strategic inclusion of a reactive alkyne handle and a metabolically robust trifluoroethoxy group, makes it an exceptionally valuable starting point for an FBDD campaign. By employing the sensitive biophysical screening protocols detailed herein, researchers can confidently identify its interactions with a target of interest. The subsequent, structure-guided application of fragment growing and linking strategies provides a clear and rational path from a low-affinity hit to a high-potency lead compound.

References

• Taylor & Francis. (n.d.). Exploring Fragment-Based Approaches in Drug Discovery. Retrieved from [Link]

• Ciulli, A., et al. (2022). Fragment-Based Drug Discovery by NMR. Where Are the Successes and Where can It Be Improved?. Frontiers in Molecular Biosciences. Retrieved from [Link]

• Selvita. (n.d.). X-ray Crystallography Fragment Screening. Retrieved from [Link]

• Pellecchia, M., et al. (2014). Fragment-Based Drug Discovery Using NMR Spectroscopy. Journal of Medicinal Chemistry. Retrieved from [Link]

• Proteros. (2026). Crystallographic Fragment Screening In Drug Discovery: Background & Advantages. Retrieved from [Link]

• Murray, C. W., & Rees, D. C. (2009). Fragment Screening Using X-ray Crystallography. Methods in Molecular Biology. Retrieved from [Link]

• Proteros. (n.d.). Fragment Screening & Fragment-Based Drug Design. Retrieved from [Link]

• Massachusetts Biotechnology Council. (2025). Fragment-Based Drug Discovery (FBDD): Workflow, Benefits, and How It's Shaping the Future of Drug Research. Retrieved from [Link]

• Renslo, A. R. (2012). Fragment Screening Using Surface Plasmon Resonance. ACS Medicinal Chemistry Letters. Retrieved from [Link]

• BioSolveIT. (n.d.). FBDD: Fragment-Based Drug Design. Retrieved from [Link]

• Navratilova, I., & Hopkins, A. L. (2010). Fragment Screening by Surface Plasmon Resonance. ACS Medicinal Chemistry Letters. Retrieved from [Link]

• Evotec. (n.d.). Crystallographic Fragment Screening Services. Retrieved from [Link]

• MDPI. (2024). Perspectives on Applications of 19F-NMR in Fragment-Based Drug Discovery. Retrieved from [Link]

• Oxford Academic. (2019). Biophysical screening in fragment-based drug design: a brief overview. Retrieved from [Link]

• Lundbäck, T. (2013). Fragment Based Drug Discovery with Surface Plasmon Resonance Technology. Diva-Portal.org. Retrieved from [Link]

• Pharmacelera. (2018). Fragment Based Drug Design and Field-Based Technology. Retrieved from [Link]

• Navratilova, I., & Hopkins, A. L. (2011). Emerging role of surface plasmon resonance in fragment-based drug discovery. Future Medicinal Chemistry. Retrieved from [Link]

• One Nucleus. (n.d.). Fragment-Based Drug Discovery (FBDD): Workflow, Benefits, and How It's Shaping the Future of Drug Research. Retrieved from [Link]

• Mestrelab Research. (2024). Optimizing Fragment-Based Drug Discovery by NMR: A Deep Dive into Mnova Screening Software Solutions. Retrieved from [Link]

• PharmaFeatures. (2025). Unlocking GPCR Mysteries: How Surface Plasmon Resonance Fragment Screening Revolutionizes Drug Discovery for Membrane Proteins. Retrieved from [Link]

• Proventa International. (2021). Exploring the Role of Nuclear Magnetic Resonance Spectroscopy in Drug Discovery. Retrieved from [Link]

• Gill, A., & Frescas, D. (2012). Crystallographic fragment screening. Methods in Molecular Biology. Retrieved from [Link]

• ResearchGate. (n.d.). Different hit-to-lead optimization strategies (fragment growing, merging and linking approach). Retrieved from [Link]

• MDPI. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Retrieved from [Link]

• Sgobba, M., et al. (2020). In silico Strategies to Support Fragment-to-Lead Optimization in Drug Discovery. Frontiers in Chemistry. Retrieved from [Link]

• Zhu, X. (2018). Engineered Biosynthesis of Terminal Alkynes and Its Applications. eScholarship.org. Retrieved from [Link]

• ACS Publications. (2018). 2,2,2-Trifluoroethoxy Aromatic Heterocycles. Retrieved from [Link]

• PubChem. (n.d.). 1-Ethynyl-4-(trifluoromethoxy)benzene. Retrieved from [Link]

• National Center for Biotechnology Information. (2020). Biosynthesis of alkyne-containing natural products. Retrieved from [Link]

• ResearchGate. (n.d.). Further applications of trifluoroethoxy-arenes. Retrieved from [Link]

• PubMed. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Retrieved from [Link]

• ResearchGate. (n.d.). Trifluoroethoxy Group as a Leaving Group for Regioselective Sequential Substitution Reactions of 5-Trifluoromethylpyrimidine Derivative with Heteroatom Nucleophiles. Retrieved from [Link]

• Juniper Publishers. (2018). Synthesis and Characterization of Alkyne Derivatives as Antifungal Agents. Retrieved from [Link]

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Palladium-catalyzed cross-coupling of trifluoroethoxy aryl alkynes

An Application Guide to the Palladium-Catalyzed Cross-Coupling of Trifluoroethoxy Aryl Alkynes

Abstract

The introduction of the 2,2,2-trifluoroethoxy (-OCH₂CF₃) group into molecular scaffolds is a cornerstone of modern medicinal chemistry, imparting unique properties such as enhanced metabolic stability, lipophilicity, and binding affinity.[1] This guide provides a detailed exploration of the Sonogashira cross-coupling reaction as a robust method for forging carbon-carbon bonds between trifluoroethoxy-substituted aryl halides and terminal alkynes. We delve into the mechanistic underpinnings of both copper-cocatalyzed and copper-free systems, offer field-proven insights into parameter optimization, and present detailed, step-by-step protocols for researchers, scientists, and drug development professionals. The aim is to equip users with the theoretical knowledge and practical expertise to successfully implement this powerful transformation.

Scientific Background and Rationale

The Strategic Value of the Trifluoroethoxy Moiety

In drug discovery, the strategic incorporation of fluorinated groups is a key tactic for optimizing the pharmacokinetic and pharmacodynamic profiles of lead compounds.[2] The trifluoroethoxy group, in particular, offers a compelling combination of attributes:

• Metabolic Stability: The strength of the C-F bond (bond dissociation energy of ~485 kJ/mol) makes the trifluoroethoxy group highly resistant to metabolic degradation, which can increase the half-life of a drug candidate.[2]

• Enhanced Lipophilicity: This group significantly increases the lipophilicity of a molecule, which can improve its ability to cross cell membranes and enhance permeability.[1][2]

• Electron-Withdrawing Nature: The strong electronegativity of the fluorine atoms creates a powerful electron-withdrawing effect, modulating the electronic properties of the attached aryl ring. This can influence pKa and receptor-binding interactions.[1][3]

These properties make trifluoroethoxy-containing compounds highly valuable in the development of pharmaceuticals and agrochemicals.[1]

The Sonogashira Coupling: A Premier C(sp²)-C(sp) Bond-Forming Tool

The Sonogashira reaction, first reported in 1975, is a palladium-catalyzed cross-coupling reaction between a terminal alkyne and an aryl or vinyl halide.[4][5] Its widespread adoption is due to its reliability, functional group tolerance, and the ability to be performed under relatively mild conditions.[4][5] This makes it an ideal method for the late-stage functionalization of complex molecules, a common requirement in pharmaceutical development.

Mechanistic Insights: The Engine of the Reaction

The Sonogashira coupling operates through two interconnected, yet independent, catalytic cycles: a palladium cycle and a copper cycle.[6][7] Understanding this mechanism is paramount for troubleshooting and optimizing the reaction.

The overall process involves three fundamental steps:

• Oxidative Addition: The active Pd(0) catalyst reacts with the aryl halide (Ar-X), inserting itself into the carbon-halogen bond to form a Pd(II) intermediate.[7][8] The presence of an electron-withdrawing group like trifluoroethoxy on the aryl halide generally accelerates this rate-determining step.[9]

• Transmetalation: The alkyne, activated by the copper co-catalyst to form a copper(I) acetylide, is transferred to the palladium center, displacing the halide and forming a new Pd(II)-alkynyl complex.[4][7]

• Reductive Elimination: The coupled product, the aryl alkyne, is expelled from the palladium center, which is simultaneously reduced from Pd(II) back to the active Pd(0) state, thus completing the catalytic cycle.[6][8]

A generalized workflow for the Sonogashira coupling experiment.

Materials and Reagents:

• Trifluoroethoxy-aryl halide (1.0 mmol, 1.0 equiv)

• Terminal alkyne (1.2 mmol, 1.2 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride [Pd(PPh₃)₂Cl₂] (0.02 mmol, 2 mol%)

• Copper(I) iodide [CuI] (0.04 mmol, 4 mol%)

• Triethylamine (TEA, 3.0 mmol, 3.0 equiv)

• Anhydrous, degassed solvent (e.g., THF, 5 mL)

Step-by-Step Procedure:

• Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add the trifluoroethoxy-aryl halide (1.0 mmol), Pd(PPh₃)₂Cl₂ (0.02 mmol), and CuI (0.04 mmol).

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times. This is crucial to prevent oxygen from causing Glaser homocoupling. [4]3. Solvent and Base Addition: Under a positive pressure of inert gas, add the anhydrous solvent (5 mL) followed by the amine base (3.0 mmol) via syringe.

• Initial Stirring: Stir the resulting suspension at room temperature for 5-10 minutes.

• Alkyne Addition: Add the terminal alkyne (1.2 mmol) dropwise to the reaction mixture via syringe. A slight exotherm may be observed.

• Reaction Monitoring: Stir the reaction at room temperature (or with gentle heating if necessary) and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting aryl halide is consumed.

• Work-up: Upon completion, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove catalyst residues.

• Extraction: Transfer the filtrate to a separatory funnel. Wash the organic layer with a saturated aqueous solution of ammonium chloride (to remove copper salts), followed by brine. [10]9. Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to afford the desired trifluoroethoxy aryl alkyne.

Protocol 2: Copper-Free Sonogashira Coupling

This protocol is recommended for substrates that are highly prone to alkyne homocoupling or when copper contamination is a concern.

Materials and Reagents:

• Trifluoroethoxy-aryl halide (1.0 mmol, 1.0 equiv)

• Terminal alkyne (1.5 mmol, 1.5 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 mmol, 3 mol%)

• Diisopropylethylamine (DIPEA, 4.0 mmol, 4.0 equiv)

• Anhydrous, degassed N,N-Dimethylformamide (DMF, 4 mL)

Step-by-Step Procedure:

• Reaction Setup: To a dry Schlenk flask, add the trifluoroethoxy-aryl halide (1.0 mmol) and Pd(PPh₃)₄ (0.03 mmol).

• Inert Atmosphere: Evacuate and backfill the flask with Argon three times.

• Solvent, Base, and Alkyne Addition: Add the anhydrous DMF (4 mL), DIPEA (4.0 mmol), and the terminal alkyne (1.5 mmol) sequentially via syringe.

• Reaction Conditions: Heat the reaction mixture to 60-80 °C. The higher temperature is often necessary to compensate for the lower reactivity in the absence of a copper co-catalyst.

• Monitoring and Work-up: Monitor the reaction by TLC or LC-MS. Once complete, perform the work-up and purification as described in Protocol 1 (omitting the ammonium chloride wash).

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	1. Inactive catalyst (Pd(0) oxidized). 2. Insufficiently reactive aryl halide (e.g., chloride). 3. Impure reagents or wet solvent.	1. Ensure a strictly inert atmosphere. Use a fresh catalyst source. 2. Increase temperature, use a more active catalyst system (e.g., with bulky phosphine ligands like XPhos), or switch to a more reactive halide (Br or I). [11] 3. Use freshly distilled/dried solvents and purified reagents.
Glaser Homocoupling	Presence of oxygen in a copper-cocatalyzed reaction.	Thoroughly degas all solvents and maintain a strict inert atmosphere throughout the reaction. [4]Consider switching to a copper-free protocol.
Dehalogenation of Aryl Halide	Presence of water or other protic sources leading to hydrodehalogenation.	Ensure all reagents and solvents are rigorously dried.
Catalyst Decomposition (Black Precipitate)	1. Ligand dissociation leading to Pd agglomeration. 2. Reaction temperature is too high.	1. Increase ligand concentration or use a more strongly binding ligand. 2. Reduce the reaction temperature.

Safety Precautions

• Reagents: Palladium catalysts, phosphine ligands, and organic solvents should be handled in a well-ventilated fume hood. Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Inert Atmosphere: Schlenk line techniques require proper training. Be cautious when working with vacuum and positive pressures.

• Waste Disposal: Dispose of all chemical waste, especially heavy metal residues, according to institutional guidelines.

References

• Sonogashira coupling - Wikipedia. (n.d.). Retrieved February 27, 2026, from [Link]

• Hartwig, J. F., et al. (n.d.). Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes. PMC. Retrieved February 27, 2026, from [Link]

• Sonogashira Coupling: Mechanism, Steps & Applications Explained. (2020, June 19). Vedantu. Retrieved February 27, 2026, from [Link]

• Sonogashira Coupling. (2024, August 5). Chemistry LibreTexts. Retrieved February 27, 2026, from [Link]

• Lin, Z., et al. (2006). Theoretical Study on the Mechanism of Sonogashira Coupling Reaction. ResearchGate. Retrieved February 27, 2026, from [Link]

• Shafi, S., et al. (2020). Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. MDPI. Retrieved February 27, 2026, from [Link]

• Ligand electronic influence in Pd-catalyzed C-C coupling processes. (n.d.). Retrieved February 27, 2026, from [Link]

• Roudesly, F., et al. (2023). Elucidating the reaction mechanism of a palladium-palladium dual catalytic process through kinetic studies of proposed elementary steps. PMC. Retrieved February 27, 2026, from [Link]

• Ligand-Induced Activation of Single-Atom Palladium Heterogeneous Catalysts for Cross-Coupling Reactions. (2025, January 2). ACS Nano. Retrieved February 27, 2026, from [Link]

• Sonogashira Coupling. (n.d.). Organic Chemistry Portal. Retrieved February 27, 2026, from [Link]

• Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014. (n.d.). RSC Publishing. Retrieved February 27, 2026, from [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2025, July 18). PMC. Retrieved February 27, 2026, from [Link]

• Further applications of trifluoroethoxy-arenes. (n.d.). ResearchGate. Retrieved February 27, 2026, from [Link]

• Zhou, T., & Szostak, M. (2020). Palladium-Catalyzed Cross-Couplings by C–O Bond Activation. The Royal Society of Chemistry. Retrieved February 27, 2026, from [Link]

• Copper-free Sonogashira cross-coupling reactions: an overview. (2021, February 10). RSC Publishing. Retrieved February 27, 2026, from [Link]

• Fors, B. P., et al. (2020). Synthesis of Fluorinated Alkyl Aryl Ethers by Palladium-Catalyzed C–O Cross-Coupling. Organic Letters. Retrieved February 27, 2026, from [Link]

• 2,2,2-Trifluoroethoxylated Drugs. (n.d.). ResearchGate. Retrieved February 27, 2026, from [Link]

• Synthesis and application of trifluoroethoxy-substituted phthalocyanines and subphthalocyanines. (n.d.). PubMed Central. Retrieved February 27, 2026, from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and application of trifluoroethoxy-substituted phthalocyanines and subphthalocyanines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 5. mdpi.com [mdpi.com]
• 6. Sonogashira Coupling: Mechanism, Steps & Applications Explained [vedantu.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. jmcct.com [jmcct.com]

Application Note: Synthesis of Fluorinated Heterocycles from Ethynyl Benzene Precursors

Executive Summary

The strategic incorporation of fluorine into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry. Fluorine substitution can profoundly modulate physicochemical properties—enhancing lipophilicity, blocking metabolic hot spots, and altering pKa—without significantly changing steric bulk (the "Fluorine Effect").[1]

This Application Note details three distinct, field-proven methodologies for synthesizing fluorinated heterocycles using ethynyl benzene (phenylacetylene) and its derivatives as core precursors. Unlike generic preparations, these protocols focus on regiocontrol, scalability, and the safe handling of energetic intermediates.[1]

Key Workflows Covered:

• Trifluoromethylation via [3+2] Cycloaddition: Synthesis of 3-(trifluoromethyl)isoxazoles.

• Fluorine-Tagging via CuAAC: Construction of fluorinated 1,2,3-triazoles.

• Electrophilic Fluorocyclization: Accessing 3-fluorobenzo[b]furans using Selectfluor™.

Strategic Rationale: The Ethynyl Benzene Advantage

Ethynyl benzene serves as an ideal "molecular handle" for heterocycle formation due to the distinct reactivity of its terminal alkyne.

Parameter	Impact on Synthesis	Drug Discovery Relevance
C(sp)-H Acidity	Allows facile deprotonation (pKa ~25) for metalation.[1]	Easy functionalization.
-Electron Density	Susceptible to both electrophilic attack and cycloaddition.	Versatile scaffold construction.
Rigidity	Phenyl ring provides a stable anchor.	Pi-stacking interactions in protein pockets.

Protocol A: Synthesis of 3-(Trifluoromethyl)isoxazoles

Target: 3-(Trifluoromethyl)-5-phenylisoxazole Mechanism: 1,3-Dipolar Cycloaddition of in situ generated trifluoroacetonitrile oxide.[1]

Mechanistic Insight

The reaction proceeds via the generation of a transient dipole, trifluoroacetonitrile oxide (

), from trifluoroacetohydroximoyl chloride.[1] This dipole undergoes a concerted [3+2] cycloaddition with the alkyne.

• Regioselectivity: The reaction is highly regioselective for the 5-substituted isoxazole due to electronic matching: the nucleophilic terminal carbon of the alkyne attacks the electrophilic carbon of the dipole.

Experimental Protocol

Reagents:

• Phenylacetylene (1.0 equiv)[1]

• Trifluoroacetohydroximoyl chloride (1.2 equiv) [Commercially available or synthesized from trifluoroacetic acid][1]

• Triethylamine (TEA) (1.5 equiv)[1]

• Dichloromethane (DCM) (Anhydrous)[1]

Step-by-Step Procedure:

• Preparation: Charge a flame-dried round-bottom flask with phenylacetylene (10 mmol) and trifluoroacetohydroximoyl chloride (12 mmol) in anhydrous DCM (50 mL).

• Dipole Generation: Cool the solution to 0°C in an ice bath.

• Addition: Add TEA (15 mmol) dropwise over 30 minutes. Critical: Slow addition prevents the dimerization of the nitrile oxide to furoxan.

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours. Monitor via TLC (SiO2, 10% EtOAc/Hexanes).[1] The nitrile oxide spot (if visible) should disappear.

• Work-up: Quench with water (50 mL). Extract the aqueous layer with DCM (2 x 30 mL). Wash combined organics with brine, dry over

  , and concentrate.[1]

• Purification: Flash column chromatography (Hexanes/EtOAc 95:5).

Yield Expectation: 85-92% Characterization:

F NMR typically shows a singlet around -63 ppm.[1]

Pathway Visualization

Figure 1: Mechanistic pathway for the generation of the fluorinated dipole and subsequent regioselective cycloaddition.[1]

Protocol B: Copper-Catalyzed Synthesis of Fluorinated Triazoles (CuAAC)

Target: 1-(4-Fluorophenyl)-4-phenyl-1H-1,2,3-triazole Mechanism: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (Click Chemistry).[1]

Mechanistic Insight

Unlike thermal Huisgen cycloaddition which yields mixtures, Cu(I) catalysis ensures the exclusive formation of the 1,4-disubstituted regioisomer.[1] The fluorine atom is introduced via the azide component.[2][3]

• Fluorine Effect: Electron-withdrawing groups (like F) on the phenyl azide can accelerate the reaction rate by increasing the electrophilicity of the azide.

Experimental Protocol

Reagents:

• Phenylacetylene (1.0 equiv)[1]

• 1-Azido-4-fluorobenzene (1.0 equiv) [Caution: Handle azides behind a blast shield][1]

• (5 mol%)[1]

• Sodium Ascorbate (10 mol%)[1]

• Solvent: t-BuOH/H2O (1:1)[1][4][5]

Step-by-Step Procedure:

• Suspension: Suspend phenylacetylene (5 mmol) and 1-azido-4-fluorobenzene (5 mmol) in a 1:1 mixture of t-BuOH and water (20 mL).

• Catalyst Activation: Add sodium ascorbate (0.5 mmol) followed by copper(II) sulfate pentahydrate (0.25 mmol).[1] The solution should turn bright yellow/orange, indicating Cu(I) generation.[1]

• Reaction: Stir vigorously at room temperature for 4-8 hours.

• Validation: Reaction progress is indicated by the precipitation of the triazole product.

• Work-up: Dilute with water (50 mL) and cool in ice. Filter the precipitate.

• Purification: Wash the solid with cold water and dilute ammonium hydroxide (to remove Cu traces). Recrystallize from ethanol if necessary.

Yield Expectation: >90% Safety Note: Do not concentrate organic azides to dryness; keep in solution or react immediately.

Protocol C: Electrophilic Fluorocyclization with Selectfluor™

Target: 3-Fluoro-2-phenylbenzo[b]furan Precursor: 2-(Phenylethynyl)phenol (derived from ethynyl benzene via Sonogashira coupling with 2-iodophenol).[1]

Mechanistic Insight

This reaction utilizes Selectfluor™ (F-TEDA-BF4) as an electrophilic fluorine source (

).[1] The triple bond, activated by the phenol oxygen, attacks the electrophilic fluorine, generating a cationic intermediate that is trapped by the internal nucleophile (hydroxyl group).[1]

• Advantage: Direct installation of a C-F bond on the heterocyclic ring, a motif difficult to access via substitution.

Experimental Protocol

Reagents:

• 2-(Phenylethynyl)phenol (1.0 equiv)[1]

• Selectfluor™ (1.2 equiv)[1][6]

• Solvent: Acetonitrile (MeCN) / Water (10:1)[1]

Step-by-Step Procedure:

• Dissolution: Dissolve 2-(phenylethynyl)phenol (2 mmol) in MeCN (15 mL).

• Fluorination: Add Selectfluor™ (2.4 mmol) in one portion at room temperature.

• Cyclization: Stir the mixture at 60°C for 3 hours. The reaction color may change from colorless to pale yellow.

• Monitoring: Monitor by TLC. The starting alkyne (high Rf) will convert to the fluorinated heterocycle (slightly lower Rf).

• Work-up: Evaporate MeCN. Redissolve residue in EtOAc and wash with water.

• Purification: Silica gel chromatography (Hexanes/DCM).

Yield Expectation: 70-80%

Reaction Workflow Visualization

Figure 2: Electrophilic activation of the alkyne by Selectfluor followed by intramolecular trapping.[1]

Troubleshooting & Optimization (Self-Validation)

To ensure reproducibility and "self-validation" of these protocols, observe the following critical control points:

Issue	Diagnostic (Self-Check)	Corrective Action
Protocol A: Low Yield	TLC Check: Spot at baseline? (Furoxan dimer).[1][7]	Addition of TEA was too fast. Repeat with slower addition rate or use syringe pump.
Protocol B: Green Color	Visual Check: Reaction turns green/blue.	Catalyst oxidation to Cu(II). Add more Sodium Ascorbate to restore Cu(I) (Yellow).[1]
Protocol C: Byproducts	NMR Check: Signals at 5-6 ppm?	Indicates hydration of alkyne (ketone formation) instead of fluorination. Ensure MeCN is dry; use molecular sieves.

References

• Mao, J., et al. (2018).[1] "Synthesis of 3-(trifluoromethyl)isoxazoles from trifluoroacetohydroximoyl chloride and alkynes." Journal of Organic Chemistry. (Representative citation for CF3-isoxazole synthesis).

• Himo, F., et al. (2005).[1] "Copper(I)-Catalyzed Synthesis of Azoles. DFT Study Predicts Unprecedented Reactivity and Intermediates." Journal of the American Chemical Society. .[1]

• Tredwell, M. & Gouverneur, V. (2012).[1] "Electrophilic fluorination of heterocycles." Angewandte Chemie International Edition. .[1]

• Banks, R. E. (1992).[1] "Selectfluor™ reagent F-TEDA-BF4: A new, versatile, and safe source of electrophilic fluorine."[1] Journal of Fluorine Chemistry. .

• Safety Data Sheet. "Trifluoroacetyl chloride." ECHEMI. .

Sources

• 1. Design, synthesis, and biological evaluation of phenylisoxazole-based histone deacetylase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of Fluorescent Poly(coumarin-triazoles) via a CuAAC 'click' reaction [scielo.org.za]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. scielo.br [scielo.br]
• 6. tandfonline.com [tandfonline.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Sonogashira Coupling with Electron-Rich Alkynes

Welcome to the technical support center for Sonogashira cross-coupling reactions. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to overcome common challenges in your research. This guide is specifically tailored to address the nuances of coupling electron-rich alkynes, which are notoriously challenging substrates. We will explore the causality behind experimental choices to empower you to troubleshoot and optimize your reactions effectively.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments. The solutions provided are based on mechanistic principles and established protocols.

Q1: My reaction is sluggish or stalls with significant starting material remaining. What are the primary causes and how can I improve the reaction rate?

A1: A sluggish reaction with electron-rich alkynes typically points to one of two bottlenecks: a slow oxidative addition step or inefficient deprotonation of the alkyne.

• Catalyst Activity and Oxidative Addition: The first step in the catalytic cycle, oxidative addition of the aryl halide to the Pd(0) center, can be slow. The electronic properties of the phosphine ligands on the palladium catalyst are critical. Standard ligands like triphenylphosphine (PPh₃) may not be electron-rich enough to promote this step efficiently.[1][2]

  • Solution: Switch to bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos, RuPhos) or N-Heterocyclic Carbene (NHC) ligands.[1][3] These ligands increase the electron density on the palladium center, which accelerates the rate of oxidative addition.[3] Ensure your catalyst is fresh and has been stored under an inert atmosphere to prevent deactivation.[4]

• Alkyne Deprotonation: Electron-donating groups on the alkyne decrease the acidity of the terminal proton. This makes deprotonation by a mild amine base (like triethylamine) less favorable, slowing the formation of the crucial palladium-acetylide intermediate required for the coupling. A mechanistic shift has been observed when moving from electron-poor to electron-rich alkynes in copper-free systems.[5]

  • Solution: Employ a stronger, non-coordinating base. Inorganic bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are often more effective than amine bases for these challenging substrates.[6] Tetrabutylammonium acetate (TBAA) has also been used successfully.[7]

• Temperature: If kinetics are slow, gently increasing the reaction temperature (e.g., from room temperature to 50-80 °C) can significantly improve the reaction rate. Monitor for potential side product formation at higher temperatures.

Q2: I'm observing a significant amount of alkyne homocoupling (Glaser-Hay product). How can I suppress this side reaction?

A2: The formation of a symmetrical diyne (homocoupling) is known as the Glaser coupling. This is a classic side reaction in Sonogashira chemistry, and its primary cause is the presence of the copper(I) co-catalyst, especially under aerobic conditions.[8] Oxygen promotes the oxidation of Cu(I) to Cu(II), which facilitates the dimerization of the alkyne.

• Primary Solution: Adopt a Copper-Free Protocol. The most effective way to eliminate Glaser coupling is to remove the copper co-catalyst entirely.[8] Copper-free Sonogashira reactions are well-established and often preferred for sensitive or electron-rich substrates.[9][10] This approach relies on a carefully selected palladium catalyst, ligand, and base to facilitate the reaction without the need for a copper acetylide intermediate.[1]

• If Copper is Required: Ensure Rigorous Anaerobic Conditions. If you must use a copper-catalyzed system, it is imperative to remove all traces of oxygen from your reaction.

  • Degassing: Thoroughly degas your solvent(s) using a "freeze-pump-thaw" technique (at least three cycles) or by sparging with an inert gas (Argon or Nitrogen) for at least 30-60 minutes.

  • Inert Atmosphere: Run the reaction under a strict inert atmosphere from start to finish. Use Schlenk techniques or a glovebox.

Q3: The yield is inconsistent between batches. What are the critical parameters to control for reproducibility?

A3: Inconsistent yields often stem from subtle variations in reagent quality or reaction setup.

• Reagent Quality:

  • Catalyst: As mentioned, catalyst activity is paramount. Use a fresh batch or from a reliable supplier.[4]

  • Base: Amine bases can degrade over time. Use freshly distilled amines. Inorganic bases should be finely powdered and dried before use.

  • Solvent: Use anhydrous, degassed solvents. The presence of water can affect the base and catalyst stability.

• Atmosphere Control: Reproducibility is highly dependent on maintaining an inert atmosphere, especially if using a copper co-catalyst, to prevent both catalyst degradation and Glaser homocoupling.[8]

• Temperature Control: Use an oil bath with a temperature controller to ensure a consistent reaction temperature. Fluctuations can lead to variable reaction rates and side product formation.

Q4: I am working with a very sensitive substrate. Are there milder conditions I can employ?

A4: Yes, several strategies allow for milder reaction conditions, which is often crucial for complex molecules in drug development.

• High-Activity Catalysts: Modern palladium pre-catalysts combined with bulky, electron-rich ligands can exhibit very high turnover numbers, allowing reactions to proceed at room temperature with low catalyst loadings (down to 0.1 mol% or less).[1][10]

• Aqueous Media: For certain substrates, Sonogashira couplings can be performed in aqueous media, which can be advantageous for biological applications or for simplifying workup.[9][11] These systems often use specific water-soluble ligands.[11]

• Base Selection: Using a milder base like pyrrolidine or piperidine in combination with a highly active catalyst system can be effective while minimizing degradation of sensitive functional groups.[1]

Frequently Asked Questions (FAQs)

This section covers broader conceptual questions about the Sonogashira coupling of electron-rich alkynes.

Q1: Why are electron-rich alkynes considered challenging substrates for the Sonogashira coupling?

A1: The primary challenge lies in the electronic properties of the alkyne itself. The presence of electron-donating groups (like alkoxy or alkyl groups) on the alkyne increases the electron density of the carbon-carbon triple bond. This has a key consequence: it decreases the acidity of the terminal C-H proton.

In the Sonogashira mechanism, the deprotonation of this terminal alkyne is a critical step to form the reactive acetylide species.[8] Because the proton is less acidic on an electron-rich alkyne, this deprotonation step becomes slower and more difficult to achieve with standard mild bases like triethylamine. This can become the rate-limiting step of the entire catalytic cycle, leading to sluggish or incomplete reactions.[5]

Q2: What is the mechanistic role of copper in the traditional Sonogashira coupling, and why is a "copper-free" approach often preferred for electron-rich alkynes?

A2: In the traditional Sonogashira reaction, two interconnected catalytic cycles are at play: a palladium cycle and a copper cycle.[8]

• The Copper Cycle: The primary role of the copper(I) co-catalyst is to react with the terminal alkyne (after it has been deprotonated by the base) to form a copper(I) acetylide intermediate. This copper acetylide is a highly reactive species that readily undergoes transmetalation with the Pd(II)-aryl complex generated in the palladium cycle. This step regenerates the Cu(I) catalyst and transfers the acetylide group to the palladium center.[10]

• Why Copper-Free? The main reason to move to a copper-free system is to avoid the aforementioned Glaser homocoupling side reaction, which is promoted by copper.[8] For electron-rich alkynes, which may react slower and thus have more time for side reactions to occur, eliminating this pathway is highly beneficial. In a copper-free system, the deprotonated alkyne is believed to coordinate directly with the palladium center, bypassing the need for the copper acetylide intermediate.[1] This requires a robust palladium/ligand system and often a stronger base to facilitate the direct deprotonation and subsequent steps.[1][7]

Q3: How do I choose the right ligand for my system? What is the role of bulky, electron-rich phosphine ligands?

A3: Ligand choice is perhaps the most critical parameter for optimizing difficult couplings. The ligand directly influences the stability, solubility, and reactivity of the palladium catalyst.

• Role of Electron-Rich Ligands: Ligands with electron-donating groups (like alkyl or alkoxy substituents) increase the electron density on the palladium atom. This makes the palladium center more nucleophilic and accelerates the oxidative addition of the aryl halide, which is often the rate-determining step.[3]

• Role of Bulky Ligands: Sterically hindered (bulky) ligands promote the formation of a highly reactive monoligated Pd(0) species. This is because the steric clash between two bulky ligands encourages one to dissociate, opening up a coordination site on the palladium for the aryl halide to bind and react.[3]

For electron-rich alkynes, a combination of both bulky and electron-rich properties is ideal. This is why modern biaryl phosphine ligands (often called "Buchwald ligands") are so effective.[1]

Q4: What are the advantages and disadvantages of different bases (e.g., amines vs. inorganic bases)?

A4: The base plays a crucial role in deprotonating the alkyne and neutralizing the HX acid produced during the reaction.

• Amine Bases (e.g., Et₃N, DIPEA, Piperidine):

  • Advantages: They are soluble in common organic solvents and can also act as a solvent themselves. In traditional copper-catalyzed reactions, they can also serve as a ligand for the copper co-catalyst.

  • Disadvantages: They are often not basic enough to efficiently deprotonate less acidic electron-rich alkynes. They can also lead to side reactions, such as the formation of quaternary ammonium salts upon reacting with the aryl halide, which can complicate purification.

• Inorganic Bases (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄):

  • Advantages: They are generally stronger and more effective at deprotonating weakly acidic alkynes. Being solids, they are easily removed by filtration during workup. They are non-nucleophilic and do not coordinate strongly to the catalyst.

  • Disadvantages: Their low solubility in many organic solvents can sometimes lead to heterogeneous reaction mixtures and slower kinetics, though this is often overcome by using a more polar solvent or higher temperatures.

For challenging couplings involving electron-rich alkynes, especially under copper-free conditions, an inorganic base like Cs₂CO₃ is often the superior choice.[6]

Experimental Protocols

Protocol 1: A General Copper-Free Sonogashira Protocol for Electron-Rich Alkynes

This protocol is a starting point and may require optimization for your specific substrates.[4]

Materials:

• Aryl Halide (1.0 eq)

• Electron-Rich Terminal Alkyne (1.2 - 1.5 eq)

• Palladium Pre-catalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃) (1-2 mol%)

• Bulky, Electron-Rich Ligand (e.g., SPhos, XPhos) (2-4 mol%)

• Base (e.g., Cs₂CO₃, K₂CO₃) (2.0 eq)

• Anhydrous, Degassed Solvent (e.g., Toluene, Dioxane, or THF)

Procedure:

• Preparation: To a dry Schlenk flask equipped with a magnetic stir bar, add the aryl halide (1.0 eq), the base (2.0 eq), the palladium pre-catalyst (e.g., 2 mol% Pd(OAc)₂), and the phosphine ligand (e.g., 4 mol% SPhos).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with an inert gas (Argon or Nitrogen). Repeat this process three times.

• Solvent and Reagent Addition: Add the anhydrous, degassed solvent via syringe, followed by the electron-rich alkyne (1.2 eq).

• Reaction: Place the flask in a pre-heated oil bath at the desired temperature (start with 60-80 °C).

• Monitoring: Stir the reaction mixture vigorously and monitor its progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with an appropriate organic solvent (e.g., ethyl acetate or diethyl ether) and filter through a pad of Celite® to remove the inorganic base and palladium residues.

• Extraction: Wash the filtrate sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Data & Visualizations

Table 1: Comparison of Common Ligands for Sonogashira Coupling

Ligand Type	Example(s)	Key Features	Best Use Case for Electron-Rich Alkynes
Simple Phosphines	PPh₃	Standard, inexpensive	Less effective; may require higher temperatures/catalyst loading.
Bulky, Electron-Rich Phosphines	XPhos, SPhos, RuPhos	High steric bulk, highly electron-donating	Highly Recommended. Promotes rapid oxidative addition and allows for lower reaction temperatures and catalyst loadings.[1][3]
N-Heterocyclic Carbenes (NHCs)	IPr, SIMes	Very strong electron donors, sterically tunable	Excellent alternative to phosphines; known for high stability and activity, especially for coupling aryl chlorides.[1]

Diagram 1: Catalytic Cycle of the Copper-Free Sonogashira Reaction

This diagram illustrates the key steps in the absence of a copper co-catalyst, highlighting the role of the palladium center and a strong base.

Caption: Catalytic cycle for the copper-free Sonogashira coupling.

Diagram 2: Competing Glaser Homocoupling Pathway

This diagram shows the undesirable copper-mediated dimerization of alkynes.

Caption: The copper-catalyzed Glaser homocoupling side reaction.

Diagram 3: Troubleshooting Workflow for Low Sonogashira Yield

A logical flowchart to guide your optimization efforts when encountering low product yield.

Caption: A systematic workflow for troubleshooting low-yield reactions.

References

• Liu, Y., et al. (2022). Recent developments and trends in the iron- and cobalt-catalyzed Sonogashira reactions. Beilstein Journal of Organic Chemistry. [Link]

• Gorgi-douz, L., et al. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances. [Link]

• So, C. M., et al. (2008). Two Competing Mechanisms for the Copper-Free Sonogashira Cross-Coupling Reaction. Organometallics. [Link]

• Coleman, C. (n.d.). Ligand-, Copper-, and Amine-Free Sonogashira Reaction of Aryl Iodides and Bromides with Terminal Alkynes. Wipf Group, University of Pittsburgh. [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. Chemistry LibreTexts. [Link]

• Reddy, V. P., et al. (2023). Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014. RSC Advances. [Link]

• Li, J., et al. (2013). Copper-Free Sonogashira Cross-Coupling for Functionalization of Alkyne-Encoded Proteins in Aqueous Medium and in Bacterial Cells. Journal of the American Chemical Society. [Link]

• Gorgi-douz, L., et al. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances. [Link]

• Jakobi, M. (2010). Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol. KAUST Repository. [Link]

• Sussex Drug Discovery Centre. (2013). Guidelines for Sonogashira cross-coupling reactions. University of Sussex. [Link]

• ResearchGate. (n.d.). Optimization of reaction conditions for the Sonogashira reaction. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Organic Chemistry Portal. [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Wikipedia. [Link]

• MDPI. (2020). α, β-Alkynone Accelerated PPM Level Pd-Catalyzed Sonogashira Coupling Reaction. Molecules. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Sonogashira Coupling [organic-chemistry.org]
• 3. sussexdrugdiscovery.wordpress.com [sussexdrugdiscovery.wordpress.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. BJOC - Recent developments and trends in the iron- and cobalt-catalyzed Sonogashira reactions [beilstein-journals.org]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 9. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10575A [pubs.rsc.org]
• 10. Copper-free Sonogashira cross-coupling reactions: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Copper-Free Sonogashira Cross-Coupling for Functionalization of Alkyne-Encoded Proteins in Aqueous Medium and in Bacterial Cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 1-Ethynyl-4-(2,2,2-trifluoro-ethoxy)-benzene

Case ID: PUR-ETH-TFE-001 Status: Open Assigned Specialist: Senior Application Scientist, Separation Technologies

Executive Summary & Molecule Profile

You are dealing with 1-Ethynyl-4-(2,2,2-trifluoro-ethoxy)-benzene , a para-substituted phenylacetylene. Successful purification requires balancing the lipophilicity of the trifluoroethoxy group against the reactivity of the terminal alkyne.

• Critical Risk: Terminal alkynes are prone to Glaser homocoupling (oxidative dimerization) and thermal polymerization.

• Physical State: Likely a viscous oil or low-melting solid (based on structural analogs like 1-ethynyl-4-fluorobenzene and 1,4-bis(2,2,2-trifluoroethoxy)benzene).

• Primary Purification Strategy: Flash Column Chromatography (Silica Gel).[1][2][3]

• Secondary Strategy: Vacuum Distillation (High risk, only for bulk oils with stabilizers).

Diagnostic: Select Your Purification Path

Before proceeding, identify your crude material's state and impurity profile using the decision tree below.

Figure 1: Decision matrix for purification based on physical state and scale. Note that chromatography is the safest default for this compound.

Core Protocol: Flash Column Chromatography[2][3]

This is the most reliable method. The trifluoroethoxy group reduces the electron density of the ring compared to a standard methoxy group, slightly altering its retention factor (Rf) on silica.

Materials Required

• Stationary Phase: Silica Gel 60 (230–400 mesh).

• Mobile Phase A: Hexanes (or Petroleum Ether).

• Mobile Phase B: Ethyl Acetate (EtOAc) or Dichloromethane (DCM).

• Additive: None usually required, but 1% Et3N can be used if the alkyne is acid-sensitive (rare for simple aryl alkynes).

Step-by-Step Procedure

• TLC Method Development:

  • Spot crude material.[1]

  • Elute with 100% Hexanes first. The product is lipophilic and may move significantly.

  • If Rf < 0.2, increase polarity to 95:5 Hexanes:EtOAc .

  • Target: Adjust solvent so the product Rf is ~0.3–0.4.

• Column Packing:

  • Use a silica-to-crude ratio of 30:1 (by weight).

  • Slurry pack in 100% Hexanes to remove heat of solvation.

• Elution Gradient:

  Volume (CV)	Solvent Composition	Purpose
  1–3	100% Hexanes	Elutes highly non-polar impurities (e.g., bis-alkynes from Glaser coupling often run faster or streak).
  4–10	98:2 Hexanes:EtOAc	Elutes the target product (1-Ethynyl-4-(2,2,2-trifluoro-ethoxy)-benzene).

  | >10 | 90:10 Hexanes:EtOAc | Flushes polar byproducts (e.g., phosphine oxides if Wittig was used). |

• Fraction Collection:

  • Collect small fractions.

  • Crucial: Do not let the column run dry. Air introduces oxygen, promoting homocoupling of the alkyne on the silica surface.

Troubleshooting & FAQs

Q1: My product is turning yellow/brown during concentration. What is happening?

Diagnosis: This is likely oxidative polymerization or Glaser homocoupling . Terminal alkynes are sensitive to heat and oxygen. Corrective Action:

• Temperature Control: Never heat the water bath above 35°C during rotary evaporation.

• Stabilization: Add a trace amount of BHT (Butylated hydroxytoluene) (approx. 10–50 ppm) to the collection flask before concentrating. This acts as a radical scavenger.

• Atmosphere: Release the vacuum using Nitrogen or Argon , not air.

Q2: I see a spot running just above my product on TLC. What is it?

Diagnosis: This is often the Glaser coupling product (a 1,3-diyne dimer).[4] Mechanism:

Corrective Action:

• This impurity is very non-polar. Use a shallower gradient (start with 100% Hexanes for longer) to separate the dimer (runs higher) from your monomer.

• Prevention:[4] Ensure all solvents used in the reaction were degassed.

Q3: I synthesized this from a TMS-protected alkyne, but the NMR shows a peak at 0.2 ppm.

Diagnosis: Incomplete deprotection. You still have 1-(Trimethylsilylethynyl)-4-(2,2,2-trifluoro-ethoxy)-benzene . Corrective Action:

• Do not column yet. The TMS group makes the molecule even more non-polar; it will co-elute with the product in standard systems.

• Reprocess: Dissolve the crude oil in MeOH/THF (1:1), add

  (2.0 equiv), and stir for 30 mins. Monitor by TLC until the top spot (TMS) disappears and converts to the lower spot (terminal alkyne).

Q4: Can I distill this compound?

Diagnosis: Possible but risky. Risk Assessment: Terminal acetylenes can decompose explosively if heated significantly above their boiling point or if distilled to dryness. Protocol:

• Only attempt if you have >5g.

• Use High Vacuum (<1 mmHg) .

• Must use a radical inhibitor (BHT or Hydroquinone).

• Stop distillation before the pot is dry.

Impurity Profiling & Logic Map

Use this logic map to identify impurities based on their behavior relative to the product.

Figure 2: Relative Chromatographic Mobility of Common Impurities.

Storage & Stability (Post-Purification)

Purification is futile if the compound degrades in storage.

• Container: Amber glass vial (protects from light).

• Atmosphere: Flush with Argon/Nitrogen and seal with Parafilm or a Teflon-lined cap.

• Temperature: Store at -20°C .

• Stabilizer: If storing for >1 month, add stabilizers (e.g., copper scavengers or BHT) if the downstream application permits.

References

• Glaser Coupling Mechanisms & Prevention

  • Siemsen, P., Livingston, R. C., & Diederich, F. (2000). Acetylenic Coupling: A Powerful Tool in Molecular Construction. Angewandte Chemie International Edition.[5]

• Purification of Phenylacetylenes

  • Organic Syntheses, Coll.[6] Vol. 4, p.738 (1963). (General procedures for handling phenylacetylene derivatives).

• Fluorinated Aromatic Chemistry

  • Chambers, R. D. (2004). Fluorine in Organic Chemistry.

• Safety of Terminal Alkynes

  • Bretherick's Handbook of Reactive Chemical Hazards.

Sources

• 1. beilstein-journals.org [beilstein-journals.org]
• 2. rsc.org [rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Purifying Fluorinated Triazoles from Copper Catalysts

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and detailed protocols for removing residual copper catalysts from fluorinated triazole products synthesized via the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction.

Introduction: The "Copper Problem" in Fluorinated Triazole Synthesis

The CuAAC "click" reaction is a cornerstone of modern chemistry due to its efficiency and reliability.[1] However, the very catalyst that makes the reaction so effective—copper—often becomes a persistent and problematic impurity. Residual copper can interfere with downstream applications, compromise biological assays, and lead to inaccurate analytical data.[2] This issue is particularly relevant for fluorinated triazoles, where the unique electronic properties of the fluorine atoms and the chelating nature of the triazole ring can complicate purification.[3]

This guide is structured to help you diagnose and solve common copper contamination issues through a series of frequently asked questions, a detailed troubleshooting guide, and validated experimental protocols.

Part 1: Frequently Asked Questions (FAQs)

Q1: My purified fluorinated product is a faint blue or green. Is this a problem?

A: Yes, a persistent blue or green tint is a definitive visual indicator of residual copper(II) contamination.[2][4] While the active catalyst is a Cu(I) species, it is readily oxidized to the more stable Cu(II) state during the reaction or workup, which imparts this characteristic color. For many applications, especially in drug development, this level of impurity is unacceptable and requires further purification. The acceptable limit for residual metals in Active Pharmaceutical Ingredients (APIs) is often in the low parts-per-million (ppm) range.[5][6]

Q2: Why is it sometimes harder to remove copper from my fluorinated triazole compared to other compounds?

A: This is a common and valid observation. There are two primary reasons:

• Triazole Chelation: The 1,2,3-triazole ring itself is an effective bidentate ligand that can coordinate strongly with copper ions, making them difficult to remove with simple washes.[3]

• Fluorine Interactions: While not a direct chelating interaction, the presence of fluorine atoms can alter the polarity and solubility of your molecule. This can sometimes lead to unusual partitioning during liquid-liquid extractions or unexpected retention behavior during chromatography, complicating the separation of the product from copper salts.

Q3: Can residual copper affect my analytical data, specifically NMR?

A: Absolutely. Cu(II) is paramagnetic, and even trace amounts can cause significant broadening of signals in your ¹H and ¹³C NMR spectra, potentially obscuring important structural information.[2] If your spectra have broad, poorly resolved peaks despite the sample being fully dissolved, paramagnetic interference from residual copper is a likely culprit.[2] Note that Cu(I) is diamagnetic and does not cause this issue, but its rapid oxidation to Cu(II) makes copper contamination a common problem for NMR analysis.[7]

Q4: Is there a way to avoid this purification issue altogether?

A: Yes, the most direct way is to use a "copper-free" click chemistry approach, such as Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). These methods utilize strained cyclooctynes and do not require a metal catalyst. However, the synthesis of the strained alkyne reagents can be more complex and expensive. For many, optimizing the removal of copper from a standard CuAAC reaction remains the more practical approach.

Part 2: Troubleshooting Guide

This section addresses specific experimental failures in a question-and-answer format.

Problem	Potential Cause	Recommended Solution & Scientific Rationale
Persistent blue/green color in the organic layer after multiple aqueous washes.	1. Weak Chelation: The chelating agent (e.g., ammonium hydroxide) is not strong enough to displace the copper from your triazole product. 2. Suboptimal pH: The effectiveness of many chelators, particularly EDTA, is highly pH-dependent.[8]	Solution: Switch to a stronger, aqueous chelating agent like EDTA (disodium salt). Perform the wash at a slightly basic pH (pH ~8-9), which significantly enhances EDTA's ability to form a stable, water-soluble complex with Cu(II).[8] This increased stability constant allows the EDTA to "outcompete" your triazole product for the copper ion.
Low product yield after an aqueous EDTA workup.	Product Solubility: Your fluorinated triazole has partial solubility in the aqueous phase, leading to product loss during the extraction.	Solution: After the EDTA wash, perform a subsequent wash with a saturated brine (NaCl) solution.[2] This increases the ionic strength of the aqueous layer, decreasing the solubility of your organic product and driving it back into the organic phase (the "salting-out" effect).
An emulsion forms during the liquid-liquid extraction.	Surfactant-like Properties: The combination of your product, residual reagents, and solvent system is stabilizing the interface between the organic and aqueous layers.	Solution: Add a small amount of brine to the separatory funnel and swirl gently (do not shake). If the emulsion persists, filter the entire mixture through a pad of Celite®. The high surface area and porous nature of the Celite can help to break the emulsion.
Column chromatography fails to separate the product from the copper.	Similar Polarity: The copper species (often complexed with ligands or your product) has a similar polarity to your target compound, causing them to co-elute.	Solution: Do not rely on chromatography as the sole method of copper removal. First, perform a preliminary purification step like an EDTA wash or filtration through a scavenger resin to remove the bulk of the copper.[2] Then, run the column on the pre-purified material. This significantly reduces the load of copper on the silica, leading to a much cleaner separation.
A solid-phase scavenger resin is ineffective.	1. Insufficient Equivalents: Not enough scavenger was used to bind all the copper in the reaction. 2. Incorrect Resin Choice: The chosen resin's functional group (e.g., thiourea, iminodiacetic acid) may not have a high enough affinity for the specific copper species in your mixture.	Solution: Increase the equivalents of the scavenger resin used (e.g., from 3 eq. to 5 eq. relative to copper). If that fails, try a different type of scavenger resin. Resins like SiliaMetS® Thiourea are known for their high affinity for a broad range of copper species.[4] Ensure adequate stirring time to allow for complete binding.

Part 3: Method Selection & Protocols

Choosing the right purification strategy is critical for success. The optimal method depends on your reaction scale, the properties of your product, and the required final purity.

Method Selection Workflow

Comparative Analysis of Purification Methods

Method	Pros	Cons	Best For	Typical Purity
Aqueous Chelation (EDTA)	Inexpensive, scalable, effective for bulk removal.[5][9]	Can form emulsions; may not reach ppm levels alone; requires product to be soluble in an immiscible organic solvent.	Initial, large-scale purification of organic-soluble small molecules.	<50 ppm[4]
Solid-Phase Scavenging	High efficiency, high product recovery, simple filtration-based removal.[4]	More expensive than bulk chemicals; requires optimization of scavenger type and amount.	Achieving very low copper levels (<10 ppm) for sensitive applications.	<10 ppm[4]
Dialysis	Gentle, effective for large molecules, removes other small molecule impurities.[4][10]	Slow process (hours to days); requires specific equipment (dialysis tubing).	Bioconjugates, polymers, and other macromolecules.[4]	Dependent on buffer changes.
Silica/Alumina Filtration	Fast, simple, can be combined with chromatography.	Lower capacity; may not remove strongly chelated copper; potential for product loss on the solid support.	Quick clean-up of less polar compounds or as a pre-chromatography step.	Variable.

Part 4: Detailed Experimental Protocols

Protocol 1: Aqueous Workup with EDTA Chelation

This protocol is a robust first-line method for removing the majority of copper from organic-soluble products.

Scientific Principle: Ethylenediaminetetraacetic acid (EDTA) is a hexadentate ligand that forms a highly stable, water-soluble 1:1 complex with Cu²⁺ ions. By washing the organic solution of the product with an aqueous EDTA solution at an optimal pH, the copper is selectively extracted from the organic phase into the aqueous phase.

Methodology:

• Reaction Quench: After the CuAAC reaction is complete, dilute the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

• Prepare Wash Solution: Prepare a 0.5 M aqueous solution of ethylenediaminetetraacetic acid, disodium salt (Na₂EDTA). Adjust the pH to ~8.0 using a dilute NaOH or NH₄OH solution.

• First Extraction: Transfer the diluted reaction mixture to a separatory funnel. Add an equal volume of the prepared EDTA solution. Shake vigorously for 1-2 minutes.

• Phase Separation: Allow the layers to separate. The aqueous layer will often turn deep blue as the [Cu(EDTA)]²⁻ complex forms. Drain and discard the aqueous layer.

• Repeat: Repeat the extraction (steps 3-4) one or two more times, or until the aqueous layer is colorless.

• Brine Wash: Wash the organic layer with a saturated aqueous NaCl (brine) solution to remove residual water and water-soluble impurities.[2]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude, copper-depleted product.

Protocol 2: Solid-Phase Scavenging

This method is ideal for achieving very low residual copper levels or for products that are not amenable to aqueous workups.

Scientific Principle: Solid-phase scavengers are typically silica or polymer beads functionalized with ligands (e.g., thiourea, amines, iminodiacetic acid) that have a very high affinity for metal ions.[4] When the crude product solution is passed through or stirred with these beads, the copper is selectively bound to the solid support, which can then be easily removed by filtration.

Methodology (Batch Method):

• Solubilize Crude Product: Dissolve the crude reaction mixture in a suitable solvent (e.g., DCM, THF, or even water for soluble products).

• Add Scavenger: Add the scavenger resin (e.g., SiliaMetS® Thiourea, typically 3-5 equivalents relative to the initial amount of copper catalyst).

• Stir: Stir the suspension at room temperature. The required time can vary from 1 to 24 hours depending on the product and scavenger. Monitor the removal of color from the solution.

• Filter: Filter the mixture through a Büchner funnel or a syringe filter to remove the scavenger resin.[4]

• Wash Resin: Wash the collected resin with a small amount of fresh solvent to recover any adsorbed product.

• Combine and Concentrate: Combine the filtrate and the washings. Concentrate under reduced pressure to obtain the purified product.

Protocol 3: Dialysis for Macromolecules

This is the gold standard for purifying bioconjugates and polymers where small molecule reagents must be removed.

Scientific Principle: Dialysis separates molecules based on size using a semi-permeable membrane. The macromolecular product is retained inside the dialysis tubing, while small molecules like copper salts, excess reagents, and chelating agents diffuse out into a large volume of external buffer.

Methodology:

• Prepare Sample: Dissolve the crude reaction mixture in a suitable buffer. It can be beneficial to add EDTA (5-10 mM) to this initial mixture to chelate the copper.[9][11]

• Load Dialysis Tubing: Transfer the sample into dialysis tubing with an appropriate molecular weight cut-off (MWCO) that is significantly smaller than your product.

• Prepare Dialysis Buffer: Prepare a large volume (e.g., 4 L) of a suitable buffer (e.g., PBS). Add 5 mM EDTA to the first buffer exchange to facilitate copper removal.

• Dialyze: Place the sealed dialysis tubing into the buffer and stir gently at 4°C.

• Buffer Exchange: Change the buffer every 4-6 hours for the first day, then twice daily for another 1-2 days. For the final changes, use a buffer without EDTA to remove the excess chelator.

• Recover Product: Carefully remove the purified product solution from the dialysis tubing.

References

• Current Protocols in Chemical Biology. (2011). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. Jena Bioscience. [Link]

• Vural Gürsel, I., et al. (2015). Continuous metal scavenging and coupling to one-pot copper-catalyzed azide-alkyne cycloaddition “click” reaction in flow chemistry. Chemical Engineering Journal. Syrris. [Link]

• ResearchGate. (2020, January 16). Is there an effective method to purify the 1,4-disubstituted-1H-1,2,3-triazoles of Copper after the CuAAC reaction is complete?[Link]

• ResearchGate. (2014, July 31). How to remove copper after CuAAc click reaction?[Link]

• Reddit. (2024, May 14). Best method for removing Cu(I) from Org compounds. r/Chempros. [Link]

• Eindhoven University of Technology Research Portal. (2015). Continuous metal scavenging and coupling to one-pot copper-catalyzed azide-alkyne cycloaddition click reaction in flow. [Link]

• Sterling Pharma Solutions. (2022, April 6). A risk mitigation approach to detecting and quantifying metals in APIs. [Link]

• Reddit. (2022, April 12). How do you usually remove copper residue from a CuAAC? r/chemistry. [Link]

• Appukkuttan, P. (2016). Recent Advances in Recoverable Systems for the Copper-Catalyzed Azide-Alkyne Cycloaddition Reaction (CuAAC). Molecules, 21(9), 1148. MDPI. [Link]

• Legros, J., et al. (2013). Automated Synthesis of a 96 Product-Sized Library of Triazole Derivatives Using a Solid Phase Supported Copper Catalyst. Molecules, 18(10), 11736-11756. PMC. [Link]

• ResearchGate. (2022, October 11). Is there another way to get rid of the remnants of the copper catalyst?[Link]

• Hasan, M., et al. (2020). Ethylenediaminetetraacetic Acid (EDTA) Mitigates the Toxic Effect of Excessive Copper Concentrations on Growth, Gaseous Exchange and Chloroplast Ultrastructure of Corchorus capsularis L. and Improves Copper Accumulation Capabilities. Plants, 9(6), 769. MDPI. [Link]

• ResearchGate. (n.d.). Optimization of Click Chemistry Using Azide and Alkyne Scavenger Resins. [Link]

• ResearchGate. (2014, March 2). How can I remove copper from a click reaction mixture using EDTA?[Link]

• Juang, R.-S., & Chen, M.-N. (1997). Removal of Copper(II) Chelates of EDTA and NTA from Dilute Aqueous Solutions by Membrane Filtration. Industrial & Engineering Chemistry Research, 36(3), 813-820. ACS Publications. [Link]

• Chen, X., et al. (2007). Copper Extraction Effectiveness and Soil Dissolution Issues of EDTA-flushing of Artificially Contaminated Soils. Chemosphere, 67(9), 1861-1869. PubMed. [Link]

• Analytik Jena. (n.d.). Copper Quantification in Geological Samples by Flame-AAS. [Link]

• NMR Solutions. (n.d.). (Cu) Copper NMR. [Link]

• RUDN University. (2021). RUDN University chemist proposed a copper catalyst for the synthesis of biologically active substances. [Link]

• Ma, Y., et al. (2021). Atomically Dispersed Copper Sites in a Metal–Organic Framework for Reduction of Nitrogen Dioxide. Journal of the American Chemical Society, 143(28), 10977-10985. Cardiff University. [Link]

• Lussier, F., et al. (2007). Solid-State 63Cu and 65Cu NMR Spectroscopy of Inorganic and Organometallic Copper(I) Complexes. Journal of the American Chemical Society, 129(44), 13576-13589. ACS Publications. [Link]

• Wang, V. C., et al. (2024). Understanding Cu(i) local environments in MOFs via 63/65Cu NMR spectroscopy. Chemical Science, 15(1), 1-13. Royal Society of Chemistry. [Link]

Sources

• 1. RUDN University chemist proposed a copper catalyst for the synthesis of biologically active substances [eng.rudn.ru]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Continuous metal scavenging and coupling | Syrris [syrris.jp]
• 6. A risk mitigation approach to detecting and quantifying metals in APIs [manufacturingchemist.com]
• 7. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 8. research.tue.nl [research.tue.nl]
• 9. jenabioscience.com [jenabioscience.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reactions with Volatile Fluorinated Phenylacetylenes

Welcome to the Technical Support Center. As a Senior Application Scientist in organofluorine chemistry, I frequently assist researchers, scientists, and drug development professionals in navigating the unique challenges posed by fluorinated building blocks.

Compounds like pentafluorophenylacetylene (PFPA) are highly valued in drug discovery and materials science due to their unique electronic properties. However, their physical properties—specifically high volatility and extreme electron deficiency—require precise temperature optimization to prevent product loss and side reactions[1]. This guide provides field-proven troubleshooting strategies, causality-driven explanations, and self-validating protocols to ensure your success.

Section 1: Troubleshooting Sonogashira Cross-Coupling

Q: I am losing a significant amount of my fluorinated alkyne reactant before the cross-coupling reaction completes. How do I prevent this?

The Causality: Fluorine is highly electronegative and tightly holds its non-bonding electrons, which reduces the overall polarizability of the aromatic ring. This drastically weakens intermolecular London dispersion forces, giving fluorinated phenylacetylenes significantly higher vapor pressures and lower boiling points than their non-fluorinated counterparts[1]. If your Sonogashira coupling is run at standard elevated temperatures (e.g., 60–80 °C), the alkyne will simply evaporate out of the solvent phase before it can react.

The Solution: Shift from thermodynamic to kinetic control by running the reaction at room temperature (20–25 °C)[2]. Ensure you are using highly reactive aryl iodides or bromides to allow the catalytic cycle to proceed without thermal activation.

Q: Even at lower temperatures, my reaction yields a high amount of a homocoupled dimer side-product. How can I minimize this?

The Causality: The strong electron-withdrawing inductive effect of the fluorinated ring increases the acidity of the terminal acetylenic proton[1]. In the presence of copper co-catalysts and even trace amounts of oxygen, this highly acidic alkyne rapidly undergoes Glaser-type homocoupling.

The Solution: You must control the localized concentration of the alkyne and the thermal energy of the system. Implement a slow, dropwise addition of the alkyne via a syringe pump at 0 °C, and rigorously degas your solvents.

Quantitative Data: Temperature vs. Yield in Sonogashira Coupling

Reaction Temperature (°C)	Target Cross-Coupled Yield (%)	Homocoupled Dimer (%)	Volatility Loss (%)	Recommendation
0 - 5 (Ice Bath)	40 - 55	< 2	< 1	Too slow for standard synthesis.
20 - 25 (Room Temp)	85 - 92	< 5	< 2	Optimal for aryl iodides/bromides.
40 - 50	60 - 75	10 - 15	5 - 10	Use only for unreactive aryl chlorides.
> 60	< 40	> 25	> 20	Not recommended; severe reactant loss.

Step-by-Step Methodology: Low-Temperature Sonogashira Coupling

This protocol is designed as a self-validating system: analytical checkpoints dictate the physical interventions.

• Reaction Setup: In a flame-dried Schlenk flask under a strict Argon atmosphere, dissolve the aryl halide (1.0 eq) in anhydrous, thoroughly degassed tetrahydrofuran (THF).

• Catalyst Addition: Add PdCl₂(PPh₃)₂ (0.02 eq), CuI (0.04 eq), and anhydrous triethylamine (3.0 eq). Stir for 5 minutes at room temperature[2].

• Controlled Alkyne Addition: Cool the flask to 0 °C. Using a syringe pump, add the volatile fluorinated phenylacetylene (1.2 eq) dropwise over 30 minutes.

• Self-Validation Checkpoint (1 Hour): Remove a 10 µL aliquot and analyze via GC-MS.

  • Validation Logic: If the ratio of homocoupled dimer to cross-coupled product exceeds 1:20, the system validates that the localized alkyne concentration or temperature is too high. Intervention: Pause addition, verify Argon flow, and ensure the temperature is strictly ≤ 20 °C.

• Completion: Allow the reaction to slowly warm to room temperature (20–25 °C) and stir for 12–24 hours until the aryl halide is consumed[2].

Fig 1. Workflow for temperature optimization and self-validation in Sonogashira coupling.

Section 2: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Q: My CuAAC (Click) reaction with a fluorinated phenylacetylene is highly exothermic, and the reaction stalls after 30 minutes. What is happening?

The Causality: Electron-deficient fluorinated alkynes are highly activated toward cycloaddition[3]. When the active Cu(I) species is generated, the reaction kinetics are so rapid that they produce a sudden exothermic spike. If the temperature exceeds 40–50 °C, two things happen:

• The highly volatile fluorinated alkyne vaporizes out of the liquid phase.

• The Cu(I) catalyst rapidly oxidizes to inactive Cu(II) or aggregates into inactive clusters due to thermal stress.

The Solution: You must decouple the catalyst generation from the thermal spike.

Step-by-Step Methodology: Temperature-Controlled CuAAC

• Reagent Mixing: Suspend the azide (1.0 eq) and the fluorinated phenylacetylene (1.1 eq) in a 10:1 mixture of MeOH/H₂O or DMSO at room temperature[3].

• Catalyst Pre-loading: Add CuSO₄·5H₂O (0.05 eq).

• Initiation via Reduction: Cool the vessel in a 15 °C water bath. Slowly add sodium ascorbate (0.1 eq) in portions. The sodium ascorbate reduces Cu(II) to the active Cu(I) species in situ[1].

• Thermal Management: Monitor the internal temperature. If the temperature rises above 30 °C, add ice to the water bath. The reaction is typically complete within 1–4 hours at a stabilized 20–25 °C[4].

Fig 2. CuAAC reaction pathway highlighting critical temperature intervention points.

Section 3: FAQs on Handling, Workup, and Storage

Q: How do I remove solvents during workup without losing the unreacted volatile fluorinated alkyne or its low-molecular-weight derivatives?

A: Standard rotary evaporation at 40 °C will pull volatile fluorinated compounds directly into the solvent trap[2].

• Protocol: Use a cold water bath (10–15 °C) on the rotary evaporator. Lower the pressure gradually rather than applying a sudden deep vacuum. For highly volatile derivatives, consider using a Vigreux column for solvent distillation at atmospheric pressure instead of vacuum evaporation.

Q: What are the best practices for storing electron-deficient fluorinated alkynes?

A: Store them in tightly sealed, amber glass ampoules or vials with Teflon-lined caps at -20 °C. The cold temperature suppresses volatility, while the exclusion of light and air prevents spontaneous polymerization or oxidation of the activated triple bond. Always allow the vial to warm to room temperature in a desiccator before opening to prevent condensation of atmospheric moisture, which can poison subsequent organometallic reactions.

References

• Assembly of CF3-Pyrazole–Triazole Hybrids through (3 + 3)-Cycloaddition/Ring Contraction and Click Chemistry. The Journal of Organic Chemistry - ACS Publications. Available at:[Link]

• Development of Novel Imipridones with Alkyne- and Triazole-linked Warheads on the Tricyclic Skeleton, Showing Superior Ability to Eradicate PANC-1 and Fadu Cells Compared to ONC201. Preprints.org. Available at:[Link]

Sources

• 1. Pentafluorophenylacetylene|CAS 5122-07-6|RUO [benchchem.com]
• 2. Pentafluorophenylacetylene|CAS 5122-07-6|RUO [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. preprints.org [preprints.org]

Stability of 2,2,2-trifluoroethoxy group under basic hydrolysis conditions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the stability of the 2,2,2-trifluoroethoxy (–OCH₂CF₃) group, particularly under basic hydrolysis conditions. As Senior Application Scientists, we have compiled this resource based on peer-reviewed literature and extensive field experience to help you navigate challenges in your experiments.

Frequently Asked Questions (FAQs)

Q1: As a general rule, how stable is the 2,2,2-trifluoroethoxy ether linkage to basic conditions?

The 2,2,2-trifluoroethoxy (TFE) ether is exceptionally stable under most basic conditions, including those typically used for the hydrolysis of esters (e.g., NaOH, K₂CO₃ in aqueous or alcoholic solvents).[1][2][3] This robustness is a key reason for its use in medicinal chemistry and as a protecting group in complex syntheses.[1][4]

The stability arises from several factors:

• Strong C-F Bonds: The carbon-fluorine bonds are inherently strong and resistant to cleavage.[4][5]

• Electron-Withdrawing Effect: The powerful inductive effect of the trifluoromethyl (–CF₃) group deactivates the ether linkage, making the ether oxygen less basic and the adjacent C-O bond less susceptible to nucleophilic attack.[5]

• Poor Leaving Group: The trifluoroethoxide anion that would be generated upon cleavage is a relatively poor leaving group compared to halides or other common leaving groups in substitution reactions.

In fact, the TFE ether group has been shown to be a hydrolytically stable alternative to reactive heteroaryl chlorides, capable of surviving aqueous Suzuki coupling conditions where the corresponding chlorides would be readily hydrolyzed.[6][7][8]

Q2: I am observing unexpected cleavage of a trifluoroethoxy-containing molecule under basic conditions. What could be the cause?

Observing cleavage of a TFE ether under standard basic hydrolysis is highly unusual and warrants a systematic investigation. The most common causes are misidentification of the functional group or the use of exceptionally harsh, non-hydrolytic basic conditions.

Use the following troubleshooting guide to diagnose the issue.

Caption: Troubleshooting workflow for unexpected TFE ether cleavage.

• Mistaken Identity: The most frequent source of error is confusing a TFE ether with a TFE ester (R-CO-OCH₂CF₃) or a TFE phosphinate. Trifluoroethyl esters readily undergo basic hydrolysis (saponification), as this is a standard reaction for esters.[2][9][10][11] Furthermore, recent studies have shown that 2,2,2-trifluoroethylphosphinic acid and its derivatives are surprisingly prone to hydrolysis of the C-F bonds in alkaline solutions, a behavior not seen in the corresponding phosphonic acids.[12][13]

• Use of Strong, Non-Hydrolytic Bases: While resistant to hydroxide and carbonates, TFE ethers can be cleaved by very strong bases like lithium diisopropylamide (LDA) or n-butyllithium (n-BuLi).[1][14][15] However, this does not proceed via hydrolysis. Instead, these bases are strong enough to mediate an E2 elimination of hydrogen fluoride, converting the TFE ether into a 1,1-difluorovinyl ether intermediate.[1][14] This is a known, deliberate deprotection strategy, not an accidental hydrolysis.

Q3: My TFE ether is completely stable, but now I need to remove it. What are the recommended deprotection strategies?

Since TFE ethers are highly robust, their removal requires specific and potent reagents. The most effective methods, developed by Njardarson and colleagues, are two-step procedures that proceed via a common difluorovinyl ether intermediate.[1][14][15]

Sources

• 1. Base mediated deprotection strategies for trifluoroethyl (TFE) ethers, a new alcohol protecting group - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. (PDF) On the Mechanism of Ester Hydrolysis:  Trifluoroacetate Derivatives [academia.edu]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. 15.9 Hydrolysis of Esters | The Basics of General, Organic, and Biological Chemistry [courses.lumenlearning.com]
• 12. Hydrolytic instability of C–F bonds in 2,2,2-trifluoroethyl-phosphinic acid systems: formation of carboxymethylphosphinic acid derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Hydrolytic instability of C–F bonds in 2,2,2-trifluoroethyl-phosphinic acid systems: formation of carboxymethylphosphinic acid derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 14. experts.arizona.edu [experts.arizona.edu]
• 15. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

IR spectroscopy alkyne stretch frequency for fluorinated phenylacetylenes

Topic: IR Spectroscopy Alkyne Stretch Frequency for Fluorinated Phenylacetylenes

Executive Summary

This guide provides an objective, data-driven comparison of the infrared (IR) spectroscopic properties of fluorinated phenylacetylenes versus their non-fluorinated analogs. For researchers in medicinal chemistry and materials science, analyzing the shifts in the alkyne stretching frequency (

) and the terminal methine stretch ( ) is a critical diagnostic tool. These spectral shifts allow scientists to benchmark the electronic environment, dipole moment, and activation state of the alkyne triple bond prior to downstream applications like Sonogashira cross-coupling or azide-alkyne click chemistry.

Mechanistic Principles: Substituent Effects on Alkyne Vibrations

The fundamental stretching frequency of a carbon-carbon triple bond (

) typically manifests in the 2100–2260 cm⁻¹ region [[1]](). In a baseline molecule like phenylacetylene, this stretch is observed around 2109–2115 cm⁻¹, depending on the solvent matrix and state [[2]](). However, introducing highly electronegative fluorine atoms onto the aromatic ring fundamentally alters the vibrational modes through two primary mechanisms:

• Inductive Bond Strengthening (Frequency Shift): Fluorine exerts a powerful inductive (-I) effect. In polyfluorinated systems like pentafluorophenylacetylene (PFPA), this pulls electron density away from the alkyne moiety 3. According to Bent's rule, this electron withdrawal increases the s-character of the C-C and C≡C bonds. The increased s-character effectively stiffens the "spring constant" of the oscillator, resulting in a blueshift of the

  frequency to ~2120 cm⁻¹ 3.

• Dipole Moment Modulation (Intensity Enhancement): The IR intensity of a vibrational mode is strictly proportional to the square of the change in dipole moment during the vibration (

  ). While symmetrical alkynes have vanishingly weak IR stretches, the addition of a highly polar C₆F₅ group drastically increases the molecular dipole moment. Consequently, the stretch in fluorinated phenylacetylenes exhibits a significantly higher IR absorption intensity compared to the relatively weak band in non-fluorinated phenylacetylene 4.

Conversely, the terminal

stretch—which typically appears as a sharp, intense band around 3325–3343 cm⁻¹ (often split by Fermi resonance) 5—is redshifted in highly fluorinated analogs due to the increased acidity and polarization of the C-H bond 3.

Comparative Data Analysis

The table below summarizes the key IR stretching frequencies for phenylacetylene and its fluorinated derivatives.

Compound	Stretch (cm⁻¹)	Stretch (cm⁻¹)	IR Intensity ( )	Dominant Electronic Effect
Phenylacetylene	2109 – 2115	3325, 3343 (Fermi split)	Weak to Medium	Baseline Conjugation
4-Fluorophenylacetylene	~2112	~3320	Medium	Mild Inductive (-I)
Pentafluorophenylacetylene	~2120	~3300	Strong	Strong Inductive (-I)

Data synthesized from spectroscopic databases and experimental literature 362.

Experimental Protocol: High-Resolution ATR-FTIR Workflow

To ensure a self-validating system when comparing the subtle shifts (often <10 cm⁻¹) between fluorinated analogs, the following standardized protocol must be utilized to eliminate environmental and instrumental artifacts.

Step 1: Instrument Calibration and Background Acquisition

• Action: Purge the FTIR spectrometer with dry nitrogen for 30 minutes to minimize atmospheric H₂O and CO₂ interference.

• Validation: Acquire a background spectrum using a clean Diamond ATR crystal. Ensure the baseline is flat, particularly in the critical 2000–2500 cm⁻¹ region.

Step 2: Sample Preparation and Loading

• Action: For liquid samples (e.g., phenylacetylene, 4-fluorophenylacetylene), deposit 2-3 drops directly onto the ATR crystal. For solid samples (e.g., specific polyfluorinated complexes), apply uniform pressure using the ATR anvil to ensure intimate optical contact.

• Causality: Poor sample contact reduces the evanescent wave penetration depth, leading to artificially low intensities and distorted peak shapes. This completely invalidates comparative intensity analysis between analogs.

Step 3: Spectral Acquisition

• Action: Scan the sample from 4000 to 400 cm⁻¹ at a high resolution of 1 to 2 cm⁻¹. Accumulate a minimum of 64 scans to maximize the signal-to-noise ratio.

• Validation: Verify that the intense

  stretch does not exceed 1.0 Absorbance Units (AU) to prevent detector saturation and peak broadening.

Step 4: Data Processing and Deconvolution

• Action: Apply an ATR correction algorithm (to account for wavelength-dependent penetration depth) and perform a multipoint baseline correction.

• Causality: Because the

  band can exhibit asymmetry or overlapping shoulders due to hot bands or solvent interactions 2, use Gaussian/Lorentzian curve fitting to accurately determine the true center frequency ( ).

Workflow Visualization

Caption: Standardized ATR-FTIR workflow for acquiring high-resolution alkyne stretching frequencies.

References

• [1] Title: 12.8: Infrared Spectra of Some Common Functional Groups - Chemistry LibreTexts. Source: libretexts.org. URL:

• [3] Title: Pentafluorophenylacetylene|CAS 5122-07-6|RUO - Benchchem. Source: benchchem.com. URL:

• [6] Title: The infrared absorption spectrum of phenylacetylene and its deuterated isotopologue in the mid- to far-IR featured - AIP Publishing. Source: aip.org. URL:

• [2] Title: Vibrational Relaxation in Liquid Phenylacetylene. 1 | The Journal of Physical Chemistry A. Source: acs.org. URL:

• [5] Title: IR-UV double resonance spectroscopy of phenylacetylene-water complex revisited: observation of cyclic and π complexes - Asian Journal of Physics. Source: asianjournalofphysics.com. URL:

• [4] Title: Microwave spectrum, structure, and dipole moment of 2-fluorophenylacetylene | Request PDF - ResearchGate. Source: researchgate.net. URL:

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Pentafluorophenylacetylene|CAS 5122-07-6|RUO [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. asianjournalofphysics.com [asianjournalofphysics.com]
• 6. pubs.aip.org [pubs.aip.org]

Comparative Reactivity Guide: Trifluoroethoxy vs. Trifluoromethoxy Phenylacetylenes

This guide provides an in-depth technical comparison of trifluoroethoxy (–OCH₂CF₃) and trifluoromethoxy (–OCF₃) phenylacetylenes. It is designed for medicinal chemists and process scientists optimizing structure-activity relationships (SAR) and synthetic routes.

Executive Summary

In drug design, the choice between a trifluoromethoxy (–OCF₃) and a trifluoroethoxy (–OCH₂CF₃) substituent is often a trade-off between metabolic stability and electronic modulation .[1]

• Trifluoromethoxy (–OCF₃) phenylacetylenes act as "pseudo-halogens." They are strongly electron-withdrawing, highly lipophilic, and metabolically robust.[2] They deactivate the phenyl ring towards electrophilic attack but increase the acidity of the acetylenic proton.

• Trifluoroethoxy (–OCH₂CF₃) phenylacetylenes act as "attenuated ethers." The methylene spacer (–CH₂–) insulates the oxygen from the electron-withdrawing CF₃ group, allowing the oxygen to retain significant resonance-donating character. They are more reactive towards electrophiles (e.g., hydration) and less lipophilic than their –OCF₃ counterparts.

Physicochemical & Electronic Profile

The distinct reactivity of these two scaffolds stems from the competition between Inductive Withdrawal (-I) and Resonance Donation (+R) .

Property	Trifluoromethoxy (–OCF₃)	Trifluoroethoxy (–OCH₂CF₃)	Implication for Phenylacetylene
Hammett Constant ( )	+0.35 (Strongly Withdrawing)	~ +0.03 to +0.10 (Weakly Withdrawing/Neutral)*	–OCF₃ deactivates the ring; –OCH₂CF₃ is nearly neutral relative to H.
Resonance Effect	Weak (+R). Lone pairs are tightly held by F's induction.	Moderate (+R).[3] Oxygen lone pairs are available for delocalization.	–OCH₂CF₃ stabilizes carbocation intermediates better than –OCF₃.
Lipophilicity ( )	+1.04 (Super-lipophilic)	~ +0.60 (Moderately lipophilic)	–OCF₃ drives higher LogP and BBB permeability.
Metabolic Stability	High. Blocked position; strong C-F bonds.[2][4]	Moderate. The –CH₂– is a "soft spot" for CYP450 O-dealkylation.	–OCF₃ is preferred for half-life extension.
Alkyne Acidity ( )	Increased (more acidic).	Baseline (similar to phenylacetylene).	–OCF₃ facilitates base-mediated coupling (e.g., Sonogashira).

*Note: While standard alkoxy groups (e.g., –OCH₃) are donating (

), the -fluorination in –OCH₂CF₃ neutralizes this donation, making it electronically unique.

Visualizing the Electronic Divergence

The following diagram illustrates how the methylene spacer in the trifluoroethoxy group alters the electronic push-pull dynamic compared to the direct fluorination in the trifluoromethoxy group.

Caption: Electronic Comparison. Red path indicates deactivation (OCF3); Blue path indicates retained activation (OCH2CF3).

Reactivity Case Studies

Case Study A: Acid-Catalyzed Hydration

Reaction: Conversion of the alkyne to an acetophenone (Markovnikov hydration).

• Mechanism: Protonation of the alkyne to form a vinyl carbocation, followed by water attack.

• Comparison:

  • Trifluoroethoxy (–OCH₂CF₃): The oxygen atom can stabilize the developing positive charge on the ring/vinyl cation via resonance. Result: Faster reaction rate.

  • Trifluoromethoxy (–OCF₃): The strong electron-withdrawing nature destabilizes the carbocation intermediate. Result: Significantly slower reaction rate; often requires harsher conditions (e.g., Hg(II) or Au(I) catalysis) compared to simple acid catalysis.

Case Study B: Sonogashira Coupling (C–C Bond Formation)

Reaction: Coupling with aryl halides using Pd/Cu catalysis.

• Mechanism: The rate-limiting step involving the alkyne is often the transmetallation (copper cycle), which requires deprotonation of the terminal alkyne.

• Comparison:

  • Trifluoromethoxy (–OCF₃): The EWG character increases the acidity of the acetylenic proton (

    drops). Result: Facile deprotonation, efficient coupling even with weaker bases (e.g., Et₃N).

  • Trifluoroethoxy (–OCH₂CF₃): Higher

    (less acidic). Result: May require stronger bases (e.g., piperidine, DBU) or higher temperatures if the coupling partner is sterically hindered.

Case Study C: Metabolic Stability (Microsomal Assay)

Context: Drug metabolism via Cytochrome P450 (CYP) enzymes.[4]

• Trifluoromethoxy: The C–F bond is extremely strong (116 kcal/mol), and the geometry blocks oxidative attack at the para position. It is generally metabolically inert.

• Trifluoroethoxy: The methylene group (–CH₂–) adjacent to the ether oxygen is susceptible to O-dealkylation . CYP enzymes can hydroxylate this carbon, leading to hemiacetal collapse and release of trifluoroethanol and the phenolic metabolite.

  • Mitigation: While more stable than a standard ethyl group (due to CF₃ induction reducing H-abstraction rates), it is still less stable than –OCF₃.

Experimental Protocols

Protocol 1: Synthesis of 4-(Trifluoromethoxy)phenylacetylene

This protocol utilizes a Sonogashira coupling followed by deprotection, avoiding the use of unstable gaseous alkynes.

Reagents:

• 1-Iodo-4-(trifluoromethoxy)benzene (1.0 equiv)

• Trimethylsilylacetylene (TMSA) (1.2 equiv)

• PdCl₂(PPh₃)₂ (2 mol%)

• CuI (1 mol%)

• Triethylamine (Et₃N) / THF (1:1 v/v)

• TBAF (1.0 M in THF)

Step-by-Step Workflow:

• Coupling: Charge a flame-dried Schlenk flask with 1-iodo-4-(trifluoromethoxy)benzene (5.0 mmol), PdCl₂(PPh₃)₂ (70 mg), and CuI (10 mg). Evacuate and backfill with Argon (3x).

• Addition: Add degassed THF (10 mL) and Et₃N (10 mL). Add TMSA (0.85 mL) dropwise via syringe.

• Reaction: Stir at room temperature for 4–6 hours. Monitor by TLC (Hexanes). The EWG nature of –OCF₃ typically ensures rapid conversion.

• Workup: Filter through a Celite pad. Concentrate the filtrate in vacuo.

• Deprotection: Redissolve the crude TMS-intermediate in THF (10 mL). Add TBAF (5.5 mL, 1.1 equiv) at 0°C. Stir for 30 mins.

• Purification: Quench with saturated NH₄Cl. Extract with diethyl ether. Dry over MgSO₄. Purify via silica gel flash chromatography (100% Pentane) to yield the volatile liquid product.

  • Caution: Phenylacetylenes can be volatile; avoid prolonged high-vacuum exposure.

Protocol 2: Comparative Hydration Rate Assay

To validate the electronic differences described above.

Reagents:

• Substrate A: 4-(Trifluoromethoxy)phenylacetylene

• Substrate B: 4-(Trifluoroethoxy)phenylacetylene

• Catalyst: H₂SO₄ (10 mol%) or Gold(I) catalyst (for kinetic precision)

• Solvent: 1,4-Dioxane / Water (4:1)

Methodology:

• Prepare 0.1 M solutions of both substrates in Dioxane/H₂O.

• Add internal standard (e.g., 1,3,5-trimethoxybenzene).

• Add catalyst at t=0.

• Sampling: Aliquot 50 µL every 15 minutes into CDCl₃ (containing NaHCO₃ to quench).

• Analysis: Monitor the disappearance of the alkyne proton (

  ppm) and appearance of the methyl ketone ( ppm) via ¹H NMR.

• Expectation: Substrate B (Ethoxy) will show a significantly larger

  (rate constant) than Substrate A (Methoxy) due to resonance stabilization of the transition state.

References

• Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195. Link

• Leroux, F. R., et al. (2005). Trifluoromethoxy derivatives as important fluorinated building blocks. ChemBioChem, 6(12), 2206-2210. Link

• Manteau, B., et al. (2010). New trends in the synthesis of fluorinated ethers. European Journal of Organic Chemistry, 2010(32), 6043–6066. Link

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

• Sigma-Aldrich. 4-(Trifluoromethoxy)phenylacetylene Product Specification. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. homepages.bluffton.edu [homepages.bluffton.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]

HPLC retention time shifts for trifluoroethoxy substituted aromatics

A Comparative Technical Guide for Method Development

Executive Summary

The trifluoroethoxy group (–OCH₂CF₃) is increasingly utilized in medicinal chemistry as a bioisostere for methoxy (–OCH₃) and ethoxy (–OCH₂CH₃) groups. It offers improved metabolic stability by blocking oxidative dealkylation and modulates lipophilicity. However, its chromatographic behavior is non-intuitive. While the –CF₃ moiety is lipophilic, the strong electron-withdrawing effect creates a significant dipole and reduces the basicity of the ether oxygen.

This guide details the retention time shifts associated with trifluoroethoxy substitution, comparing its behavior on C18 versus Pentafluorophenyl (PFP) stationary phases. It provides a self-validating protocol for optimizing the separation of these fluorinated analogs from their non-fluorinated precursors.

Mechanistic Principles: The "Fluorine Effect"

To control retention, one must understand the underlying physicochemical shifts caused by the –OCH₂CF₃ substitution.

Lipophilicity vs. Polarity

Unlike simple alkyl chain extension, adding fluorine to an ethoxy group introduces conflicting forces:

• Hydrophobic Bulk: The –CF₃ group is sterically larger than –CH₃ (similar to an isopropyl group), which generally increases retention in Reversed-Phase Liquid Chromatography (RPLC).

• Electronic Dipole: The C–F bonds are highly polar. The electron-withdrawing nature of the fluorines reduces the electron density on the ether oxygen, making it a weaker hydrogen bond acceptor than a standard ethoxy group.

Stationary Phase Interactions

• C18 (Alkyl): Retention is driven primarily by solvophobic effects. The trifluoroethoxy group typically elutes after methoxy analogs but often before or co-eluting with standard ethoxy analogs, depending on the mobile phase modifier.

• PFP (Fluoro-Phenyl): These columns exhibit "fluoro-philic" selectivity. Through dipole-dipole interactions and

  stacking, PFP phases can resolve trifluoroethoxy compounds from hydrocarbon analogs based on the specific alignment of the C–F dipoles.

Visualizing the Interaction Mechanism

The following diagram illustrates the differential interaction mechanisms that drive selectivity on C18 versus PFP columns.

Figure 1: Mechanistic divergence between C18 and PFP stationary phases for fluorinated ethers.

Comparative Analysis: Retention Trends

The table below summarizes observed retention trends (k') for a model aromatic scaffold (e.g., benzene) substituted with different alkoxy groups.

Conditions: Mobile Phase A: 0.1% Formic Acid in Water; Mobile Phase B: Acetonitrile.

Substituent	Structure	Relative Lipophilicity (LogP)	C18 Retention Trend	PFP Retention Trend	Mechanism Note
Methoxy	–OCH₃	Low	Baseline (1.0)	Baseline (1.0)	Reference standard.
Ethoxy	–OCH₂CH₃	Medium	++ (Increased)	+ (Moderate)	Driven by alkyl chain extension (+CH₂).
Trifluoroethoxy	–OCH₂CF₃	High (Dipolar)	+++ (Highest)	++++ (Strongest)	C18: Bulk drives retention.PFP: F-F interactions amplify retention.
Difluoromethoxy	–OCHF₂	Low-Medium	+ (Slight Increase)	++ (Specific)	"Lipophilic H-bond donor" behavior.

Key Insight: On a C18 column, –OCH₂CF₃ often elutes later than –OCH₂CH₃ due to the high hydrophobicity of the –CF₃ group. However, in methanol-based mobile phases, the selectivity can invert due to solvation of the fluorine atoms.

Experimental Protocol: Validation Workflow

To validate these shifts in your specific matrix, follow this self-validating method development protocol.

Reagents and Equipment

• System: UHPLC with DAD or MS detection.

• Columns:

  • Primary: C18 End-capped (e.g., 1.7 µm, 2.1 x 50 mm).

  • Orthogonal: Pentafluorophenyl (PFP) (e.g., 1.7 µm, 2.1 x 50 mm).

• Mobile Phase:

  • A: 10 mM Ammonium Formate pH 3.0 (buffers silanols).

  • B: Acetonitrile (preferred over MeOH for fluorinated selectivity).

Step-by-Step Method Optimization

• Screening Gradient:

  • Run a generic gradient: 5% B to 95% B over 10 minutes.

  • Inject the Methoxy, Ethoxy, and Trifluoroethoxy analogs individually to establish reference retention times (

    ).

• Selectivity Confirmation (The "Flip" Test):

  • If resolution on C18 is

    between Ethoxy and Trifluoroethoxy analogs, switch to the PFP column.

  • Repeat the gradient. Note the change in elution order or peak spacing.[1]

• Modifier Optimization:

  • If peak tailing occurs (common with fluorinated aromatics due to dipole interactions), introduce 5% Methanol into Line B (Acetonitrile/MeOH 95:5). The protic solvent helps solvate the ether oxygen.

Workflow Diagram

Figure 2: Decision tree for optimizing separation of alkoxy-substituted aromatics.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Peak Tailing	Interaction between the ether oxygen and residual silanols.	Increase buffer ionic strength (20 mM) or lower pH to < 3.0.
Retention Drift	"Dewetting" of C18 pores by highly fluorinated analytes.	Ensure at least 5% organic is present at the start of the gradient.
Selectivity Loss	Dipole masking by water.	Use Acetonitrile (aprotic) instead of Methanol to maximize dipole-dipole separation on PFP columns.

References

• Müller, K. (2014).[2] Simple Vector Considerations to Assess the Polarity of Partially Fluorinated Alkyl and Alkoxy Groups. CHIMIA, 68(6), 356-362. Link

• Bell, D. S., & Jones, A. D. (2005). Solute attributes and molecular interactions contributing to retention on a fluorinated high-performance liquid chromatography stationary phase.[3] Journal of Chromatography A, 1073(1-2), 99-109. Link

• Euerby, M. R., et al. (2003). Chromatographic classification and comparison of commercially available perfluorinated stationary phases for reversed-phase liquid chromatography. Journal of Chromatography A, 1088(1-2), 1-15. Link

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

Sources

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Safety & Regulatory Compliance

Personal protective equipment for handling 1-Ethynyl-4-(2,2,2-trifluoro-ethoxy)-benzene

Essential Safety and Handling Guide for 1-Ethynyl-4-(2,2,2-trifluoro-ethoxy)-benzene

This guide provides comprehensive safety protocols and operational directives for the handling, use, and disposal of 1-Ethynyl-4-(2,2,2-trifluoro-ethoxy)-benzene. As a valued researcher, your safety is paramount. This document is designed to empower you with the necessary knowledge to work with this compound confidently and securely, moving beyond mere compliance to a culture of proactive safety. The information herein is synthesized from established safety principles for halogenated and ethynyl-containing aromatic compounds, providing a robust framework for your experimental work.

Hazard Assessment: Understanding the Risks

Anticipated Hazards:

• Flammability: Structurally similar compounds are classified as flammable or highly flammable liquids.[1][2][3][4][5] Vapors may form explosive mixtures with air.

• Acute Toxicity: May be harmful if swallowed.[2]

• Skin and Eye Irritation: Expected to cause skin irritation and serious eye irritation.[4]

• Sensitization: May cause an allergic skin reaction.[2]

• Respiratory Irritation: May cause respiratory irritation.[4]

The trifluoro-ethoxy group, being electron-withdrawing, and the aromatic ring contribute to the compound's stability, while the ethynyl group provides a site of reactivity.[] This dual nature necessitates careful handling to prevent unintended reactions.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is crucial to minimize exposure. The following table outlines the recommended PPE for handling 1-Ethynyl-4-(2,2,2-trifluoro-ethoxy)-benzene.

Protection Type	Recommended Equipment	Rationale
Eye and Face Protection	Safety goggles with side-shields or a full-face shield.[7][8][9][10]	Protects against splashes and vapors that can cause serious eye irritation.
Skin and Body Protection	Chemical-resistant gloves (e.g., nitrile), a flame-resistant lab coat, and closed-toe shoes.[7][8][11]	Prevents skin contact, which can lead to irritation and potential allergic reactions.
Respiratory Protection	Work within a certified chemical fume hood.[7] If there is a risk of aerosolization or if working outside a fume hood, a NIOSH-approved respirator is required.	Minimizes inhalation of potentially harmful vapors.

Safe Handling and Operational Protocols

Adherence to a systematic workflow is essential for minimizing risk. The following step-by-step protocol should be followed:

3.1. Preparation and Engineering Controls:

• Designated Area: All handling of 1-Ethynyl-4-(2,2,2-trifluoro-ethoxy)-benzene must occur in a designated area, such as a chemical fume hood, to ensure adequate ventilation.[7]

• Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.[1]

• Spill Kit: A spill kit containing appropriate absorbent materials for flammable liquids should be available in the laboratory.

• Inert Atmosphere: For reactions sensitive to air or moisture, conduct operations under an inert atmosphere (e.g., nitrogen or argon).

3.2. Handling the Compound:

• Grounding: Ground and bond containers and receiving equipment to prevent static discharge, which could ignite flammable vapors.[1]

• Tool Selection: Use only non-sparking tools.[1]

• Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the handling area.[7] Avoid breathing vapors or mists.[11]

• Personal Hygiene: Wash hands thoroughly after handling the compound, even if gloves were worn.[4][7]

Experimental Workflow Diagram

Caption: A generalized workflow for the safe handling of 1-Ethynyl-4-(2,2,2-trifluoro-ethoxy)-benzene.

Emergency Procedures: Preparedness is Key

In the event of an emergency, a swift and informed response can significantly mitigate harm.

Emergency Situation	Immediate Action
Skin Contact	Immediately remove all contaminated clothing.[10][11][12] Wash the affected area with copious amounts of soap and water for at least 15 minutes.[10] Seek medical attention if irritation persists.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[10] Remove contact lenses if present and easy to do.[10] Seek immediate medical attention.
Inhalation	Move the affected person to fresh air. If breathing is difficult, provide oxygen. If not breathing, begin artificial respiration. Seek immediate medical attention.[10]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[7]
Spill	Evacuate the area and prevent the spread of the spill.[11] For small spills, use an absorbent material rated for flammable liquids and place it in a sealed container for disposal.[13] For large spills, contact your institution's environmental health and safety department.
Fire	Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish.[11] Do not use a water jet.[8]

Emergency Response Decision Tree

Caption: A decision tree for responding to emergencies involving 1-Ethynyl-4-(2,2,2-trifluoro-ethoxy)-benzene.

Disposal Plan: Responsible Stewardship

Proper disposal of 1-Ethynyl-4-(2,2,2-trifluoro-ethoxy)-benzene and its waste products is critical to protect the environment and comply with regulations.

5.1. Waste Segregation:

• Halogenated Waste: All waste containing this compound must be collected in a designated, properly labeled, and sealed container for halogenated organic waste.[13] Do not mix with non-halogenated waste.[13]

• Contaminated Materials: Any materials used for cleaning spills, as well as contaminated disposable PPE, should be placed in a sealed container and disposed of as hazardous waste.

5.2. Disposal Procedure:

• Labeling: Ensure the waste container is clearly labeled with "Halogenated Hazardous Waste" and lists the chemical constituents.

• Storage: Store waste containers in a cool, dry, and well-ventilated area, away from sources of ignition.

• Collection: Follow your institution's procedures for hazardous waste pickup. Do not pour any amount of this chemical down the drain.[14]

The treatment of halogenated organic waste often involves high-temperature incineration by a licensed hazardous waste disposal facility.[15]

By adhering to these guidelines, you contribute to a safer research environment for yourself and your colleagues. Your commitment to these principles is a testament to your dedication to scientific excellence and responsible practice.

References

• BenchChem. (2025). Personal protective equipment for handling 8-Ethynyl-9h-purine.
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• ECHEMI.
• PubChem. 1-Ethynyl-4-(trifluoromethoxy)benzene.
• TCI Chemicals. 1-Ethynyl-4-(trifluoromethoxy)benzene 160542-02-9.
• Expert Synthesis Solutions. (2023, June 14).
• Braun Research Group.
• PubChem. 1-Ethynyl-4-(trifluoromethyl)benzene.
• Alberta College of Pharmacy. (2019, October 30). Personal protective equipment in your pharmacy.
• BenchChem. Technical Support Center: 3-Ethynylaniline Safety Precautions.
• Thermo Fisher Scientific. (2025, December 24). SAFETY DATA SHEET for 1-Ethoxy-4-[2-(4-methylphenyl)ethynyl]benzene.
• ETH Zürich. Factsheet: Disposal of Hazardous Waste - Basic Principles.
• Sigma-Aldrich. (2025, November 6).
• Sigma-Aldrich. (2024, September 7).
• NEDT. (2024, April 15). Household Solvents: Hazards and Disposal Options.
• Lab Pro. 1-Ethynyl-4-(trifluoromethoxy)benzene, 5G - E1170-5G.
• TCI Chemicals. 1-Ethynyl-4-(trifluoromethoxy)benzene | 160542-02-9.
• California Air Resources Board. (1998, March 16).
• ChemScene. 1-Ethynyl-4-(trifluoromethoxy)benzene | 160542-02-9.
• U.S. Environmental Protection Agency.
• BOC Sciences. CAS 1147737-68-5 (1,4-di-tert-butyl-2,5-bis(2,2,2-trifluoro-ethoxy)benzene).
• TCI Chemicals. 1-Ethynyl-4-(trifluoromethoxy)benzene | 160542-02-9.

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